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  • Product: 2,6,6-Trimethylnonane
  • CAS: 62184-15-0

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Thermodynamic Data and Phase Behavior of 2,6,6-Trimethylnonane

Introduction: Navigating the Data Gap for 2,6,6-Trimethylnonane 2,6,6-Trimethylnonane, a branched alkane with the molecular formula C₁₂H₂₆, presents a case study in the challenges that researchers, particularly in the fi...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Navigating the Data Gap for 2,6,6-Trimethylnonane

2,6,6-Trimethylnonane, a branched alkane with the molecular formula C₁₂H₂₆, presents a case study in the challenges that researchers, particularly in the fields of materials science, fuel development, and chemical engineering, often face: a scarcity of comprehensive experimental data. While its basic molecular identity is established, a thorough understanding of its thermodynamic properties and phase behavior—critical for process design, safety analysis, and formulation development—remains largely uncharted territory.

This guide is structured to address this data gap directly. It will first consolidate the available computed data for 2,6,6-trimethylnonane. Subsequently, and more critically, it will provide a detailed exposition of the experimental methodologies and theoretical frameworks that can be employed to systematically characterize its thermodynamic landscape. By explaining the "why" behind experimental choices and providing actionable protocols, this document serves as both a reference and a practical manual for scientists and engineers.

Molecular Identity and Computed Properties

2,6,6-Trimethylnonane is a saturated hydrocarbon featuring a nonane backbone with three methyl group substitutions. Its unique structure, with geminal methyl groups at the C6 position, influences its physical and chemical properties, distinguishing it from its other C₁₂H₂₆ isomers.

PropertyValueSource
Molecular Formula C₁₂H₂₆PubChem[1]
Molecular Weight 170.33 g/mol PubChem[1]
IUPAC Name 2,6,6-trimethylnonanePubChem[1]
CAS Registry Number 62184-15-0PubChem[1]
SMILES CCCC(C)(C)CCCC(C)CPubChem[1]
InChI InChI=1S/C12H26/c1-6-9-12(4,5)10-7-8-11(2)3/h11H,6-10H2,1-5H3PubChem[1]
Topological Polar Surface Area 0 ŲPubChem[1]

Note: The properties listed above are computed and have not been experimentally verified in publicly available literature.

Experimental Determination of Thermodynamic Properties

The generation of reliable thermodynamic data is foundational to the application of any chemical compound. The following sections detail the experimental approaches to measure key thermodynamic parameters for 2,6,6-trimethylnonane.

Enthalpy of Phase Transitions and Heat Capacity: The Role of Calorimetry

Calorimetry is the cornerstone for directly measuring the heat changes associated with physical and chemical processes. For 2,6,6-trimethylnonane, Differential Scanning Calorimetry (DSC) is the primary technique for determining the enthalpy of phase transitions (melting, crystallization) and heat capacity.[2][3]

Expertise & Experience: Why DSC?

DSC is preferred for its sensitivity, small sample requirement, and ability to provide a wealth of information in a single experiment.[4] It measures the difference in heat flow between the sample and a reference as a function of temperature.[2] This differential measurement allows for the precise determination of the temperatures and enthalpies of phase transitions, which appear as peaks on the DSC thermogram, and the heat capacity, which is related to the baseline of the thermogram.[4]

Experimental Protocol: Determination of Melting Point and Enthalpy of Fusion using DSC

This protocol outlines the steps for analyzing the melting behavior of 2,6,6-trimethylnonane.

  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium) that bracket the expected melting point of 2,6,6-trimethylnonane.

  • Sample Preparation:

    • Accurately weigh 3-5 mg of high-purity 2,6,6-trimethylnonane into a hermetically sealed aluminum DSC pan. The hermetic seal is crucial to prevent sample loss due to evaporation, especially given the volatility of a C12 alkane.

    • Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

  • Experimental Program:

    • Equilibration: Cool the sample to a temperature well below its expected melting point (e.g., -80°C) and hold isothermally for 5 minutes to ensure a stable crystalline structure.

    • Heating Scan: Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature above its expected melting point (e.g., 30°C). A controlled heating rate is essential for accurate determination of transition temperatures and enthalpies.

    • Cooling Scan: Cool the sample at the same controlled rate back to the starting temperature to observe crystallization behavior.

  • Data Analysis:

    • Melting Point (Tₘ): Determine the onset temperature of the endothermic melting peak in the heating scan.

    • Enthalpy of Fusion (ΔHբᵤₛ): Integrate the area of the melting peak to determine the enthalpy of fusion. This value represents the energy required to transition the substance from a solid to a liquid.

    • Heat Capacity (Cₚ): The heat capacity can be determined from the displacement of the baseline in the DSC thermogram.

Trustworthiness: A Self-Validating System

The protocol's reliability is enhanced by:

  • Use of High-Purity Sample: Minimizes the impact of impurities on the melting point and transition enthalpies.

  • Hermetic Sealing: Prevents mass loss, which would lead to inaccurate enthalpy values.

  • Multiple Heating/Cooling Cycles: Can be performed to check for thermal stability and the presence of any metastable crystalline forms.

Mandatory Visualization: DSC Experimental Workflow

DSC_Workflow cluster_prep Sample Preparation cluster_dsc DSC Analysis cluster_data Data Interpretation P1 Weigh 3-5 mg of 2,6,6-trimethylnonane P2 Place in hermetic aluminum pan P1->P2 P3 Seal the pan P2->P3 D1 Place sample and reference pans in DSC P3->D1 D2 Equilibrate at -80°C D1->D2 D3 Heat at 10°C/min to 30°C D2->D3 D4 Cool at 10°C/min to -80°C D3->D4 A1 Determine Melting Point (Tₘ) from heating curve D3->A1 D4->A1 A2 Calculate Enthalpy of Fusion (ΔHբᵤₛ) by peak integration A1->A2 A3 Determine Heat Capacity (Cₚ) from baseline A1->A3

Caption: Workflow for DSC analysis of 2,6,6-trimethylnonane.

Vapor Pressure and Enthalpy of Vaporization

Vapor pressure is a critical property for understanding the volatility of a substance and is essential for distillation and safety calculations. The enthalpy of vaporization (ΔHᵥₐₚ), the energy required for the liquid-to-gas phase transition, can be derived from the temperature dependence of vapor pressure via the Clausius-Clapeyron equation.

Expertise & Experience: Choosing the Right Method

For a compound like 2,6,6-trimethylnonane, which is a liquid at room temperature with moderate volatility, a static apparatus is a suitable method for direct vapor pressure measurement over a range of temperatures. This method involves introducing a pure sample into an evacuated, temperature-controlled chamber and measuring the equilibrium pressure exerted by the vapor.

Experimental Protocol: Vapor Pressure Determination using a Static Apparatus

  • Apparatus Setup:

    • A thermostatted equilibrium cell connected to a high-vacuum line and a pressure transducer. The temperature of the cell must be controlled with high precision (±0.01 K).

  • Sample Degassing:

    • Introduce a sample of high-purity 2,6,6-trimethylnonane into the equilibrium cell.

    • Thoroughly degas the sample by repeated freeze-pump-thaw cycles to remove any dissolved air or volatile impurities. This step is critical for accurate pressure measurements.

  • Measurement:

    • Set the thermostat to the desired temperature and allow the system to reach thermal equilibrium.

    • Record the equilibrium vapor pressure once the reading on the pressure transducer stabilizes.

    • Repeat the measurement at various temperatures to obtain a vapor pressure curve.

  • Data Analysis:

    • Plot ln(P) versus 1/T. The data should fall on a straight line according to the Clausius-Clapeyron equation.

    • The slope of the line is equal to -ΔHᵥₐₚ/R, where R is the ideal gas constant. This allows for the calculation of the enthalpy of vaporization.

    • The vapor pressure data can be fitted to an empirical equation, such as the Antoine equation, for interpolation.

Phase Behavior Characterization

The phase behavior of 2,6,6-trimethylnonane describes its physical state (solid, liquid, gas) under different conditions of temperature and pressure.

Boiling Point Determination

The normal boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure (1 atm). This can be determined from the vapor pressure curve generated in the previous section by finding the temperature at which the pressure is 760 mmHg.

Melting Point Determination

As described in the DSC protocol (Section 2.1), the melting point is accurately determined from the onset of the melting endotherm.

Theoretical and Computational Estimation Methods

In the absence of experimental data, computational methods provide valuable estimates of thermodynamic properties.

Expertise & Experience: The Power of Group Contribution Methods

Group contribution methods (GCMs) are a powerful tool for predicting the thermodynamic properties of organic compounds.[5] These methods are based on the principle that the properties of a molecule can be estimated by summing the contributions of its constituent functional groups.[5] For a molecule like 2,6,6-trimethylnonane, the contributions of the -CH₃, -CH₂-, -CH<, and >C< groups would be summed to estimate properties like enthalpy of formation, heat capacity, and even vapor pressure.[5][6] Second-order GCMs, which consider the interactions between adjacent groups, offer improved accuracy for branched alkanes.[5]

Authoritative Grounding: The NIST ThermoData Engine (TDE)

The NIST ThermoData Engine (TDE) is a sophisticated software tool that embodies the concept of dynamic data evaluation.[7][8] It uses a vast database of experimental data and a variety of estimation methods to provide critically evaluated thermodynamic data for a wide range of compounds.[9] For a data-poor compound like 2,6,6-trimethylnonane, TDE can be used to generate estimated values for numerous properties, including:

  • Critical temperature, pressure, and density

  • Vapor pressure as a function of temperature

  • Heat capacity of the ideal gas and liquid phases

  • Enthalpy of formation

The estimations provided by TDE are based on a combination of available data for similar compounds and robust theoretical models, making it an authoritative source for preliminary data.[9]

Mandatory Visualization: Logic Flow for Property Estimation

Estimation_Logic cluster_input Input Information cluster_methods Estimation Methodologies cluster_output Estimated Properties I1 Molecular Structure of 2,6,6-trimethylnonane M1 Group Contribution Methods (GCM) I1->M1 M2 NIST ThermoData Engine (TDE) I1->M2 M3 Machine Learning Models I1->M3 O1 Vapor Pressure Curve M1->O1 O2 Enthalpy of Formation M1->O2 O3 Heat Capacity (Cₚ) M1->O3 M2->O1 M2->O2 M2->O3 O4 Critical Properties M2->O4 M3->O1

Caption: Logical relationship for estimating thermodynamic properties.

Conclusion

While a comprehensive, experimentally verified dataset for the thermodynamic properties and phase behavior of 2,6,6-trimethylnonane is not yet publicly available, this guide provides the necessary framework for its systematic characterization. By employing established experimental techniques such as Differential Scanning Calorimetry and static vapor pressure measurements, researchers can generate high-quality data. In parallel, the use of robust computational tools like group contribution methods and the NIST ThermoData Engine can provide reliable estimates to guide experimental work and populate process models. The synthesis of these experimental and theoretical approaches will be crucial in unlocking the full potential of 2,6,6-trimethylnonane in various scientific and industrial applications.

References

  • He, T., He, W.-Z., & Spikes, H. A. (1999). Estimation of the Thermodynamic Properties of Branched Hydrocarbons. ASME. J. Energy Resour. Technol., 122(2), 70-75. [Link]

  • Besel, V., Červený, J., & Kočiřík, M. (2025). Improved vapor pressure predictions using group contribution-assisted graph convolutional neural networks (GC2NN). Geoscientific Model Development, 18(19), 7857-7876. [Link]

  • National Institute of Standards and Technology. (n.d.). Thermodynamics Research Center - Thermophysical Properties Division, NIST. Retrieved March 28, 2026, from [Link]

  • He, T., He, W.-Z., & Spikes, H. A. (1999). Estimation of the Thermodynamic Properties for Branched Hydrocarbons. American Society of Mechanical Engineers. [Link]

  • Nannoolal, Y., Rarey, J., & Ramjugernath, D. (2008). Development of an Improved Group Contribution Method for the Prediction of Vapour Pressures of Organic Compounds. DDBST GmbH. [Link]

  • He, T., He, W.-Z., & Spikes, H. A. (2000). Estimation of the Thermodynamic Properties of Branched Hydrocarbons. Journal of Energy Resources Technology, 122(2), 70-75. [Link]

  • Sharma, R., Van de Vijver, R., & Gani, R. (2025). Review of group contribution methods for prediction of thermodynamic properties of long-chain hydrocarbons. Taylor & Francis Online, 72(1), 1-21. [Link]

  • Tihic, A., Kontogeorgis, G. M., & Gani, R. (2008). Group Contribution Prediction of Vapor Pressure with Statistical Associating Fluid Theory, Perturbed-Chain Statistical Associating Fluid Theory, and Elliott−Suresh−Donohue Equations of State. Industrial & Engineering Chemistry Research, 47(21), 8469-8482. [Link]

  • Alberty, R. A. (1983). Standard Chemical Thermodynamic Properties of Alkane Isomer Groups. Journal of Physical and Chemical Reference Data, 12(4), 979-1002. [Link]

  • Sharma, R., & Gani, R. (2025). Machine Learning-Based Predictions of Henry Coefficients for Long-Chain Alkanes in One-Dimensional Zeolites. Pure. [Link]

  • Sharma, R., Van de Vijver, R., & Gani, R. (2023). Prediction of Thermochemical Properties of Long-Chain Alkanes Using Linear Regression: Application to Hydroisomerization. Journal of Chemical Information and Modeling, 63(15), 4768-4779. [Link]

  • Stein, S. E., & Brown, R. L. (2017). Calculation of the Vapour Pressure of Organic Molecules by Means of a Group-Additivity Method and Their Resultant Gibbs Free Energy and Entropy of Vaporization at 298.15 K. PMC. [Link]

  • Li, Y., Yao, J., Sun, H., Yang, Y., & Zhong, J. (2025). Phase Behavior and Critical Properties of Long-Chain Alkane Confined in Shale Nanopores: A Gauge-Gibbs Monte Carlo Simulations Study. Langmuir, 41(51), 34395-34411. [Link]

  • Ghasem, N. (2011). Vapor Pressure Prediction Using Group Contribution Method. ProQuest. [Link]

  • National Institute of Standards and Technology. (n.d.). ThermoData Engine (TDE). Retrieved March 28, 2026, from [Link]

  • National Institute of Standards and Technology. (2017, February 8). ThermoData Engine. [Link]

  • Gee, M. L., Healy, T. W., & White, L. R. (2001). Phase Behavior of Long-Chain n-Alkanes at One and between Two Mica Surfaces. Langmuir, 17(11), 3335-3343. [Link]

  • Farsanejad, M., & Amani, J. (2023). Alkane-based eutectic phase change materials doped with carbon nanomaterials. RSC Advances, 13(28), 19339-19351. [Link]

  • Rosilio, V. (2016). Isothermal Microcalorimetry to Investigate Non Specific Interactions in Biophysical Chemistry. Journal of Chemical and Pharmaceutical Research, 8(8), 1-13. [Link]

  • National Institute of Standards and Technology. (2024, March 7). ThermoData Engine free public version. [Link]

  • Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC). Retrieved March 28, 2026, from [Link]

  • National Institute of Standards and Technology. (n.d.). Standard Reference Data - Shop NIST. Retrieved March 28, 2026, from [Link]

  • Lee, K. S. S., & Olejniczak, E. T. (2019). Isothermal Titration Calorimetry Enables Rapid Characterization of Enzyme Kinetics and Inhibition for the Human Soluble Epoxide Hydrolase. Analytical Chemistry, 91(21), 13684-13692. [Link]

  • OSTR. (n.d.). Differential Scanning Calorimetry (DSC) – Microcal VP-DSC. Retrieved March 28, 2026, from [Link]

  • Mettler Toledo. (n.d.). Differential Scanning Calorimetry (DSC). Retrieved March 28, 2026, from [Link]

  • TA Instruments. (2025, March 10). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. [Link]

  • Hill, M. G., & Girolami, G. S. (2007). Introduction of Differential Scanning Calorimetry in a General Chemistry Laboratory Course: Determination of Thermal Properties of Organic Hydrocarbons. Journal of Chemical Education, 84(3), 475. [Link]

  • Al-Yaseri, A., & Al-Khafaji, M. (2018). Isothermal Titration Calorimetry Study of Brine–Oil–Rock Interactions. Energy & Fuels, 32(6), 6682-6688. [Link]

  • National Center for Biotechnology Information. (n.d.). 2,6,6-Trimethylnonane. PubChem. Retrieved March 28, 2026, from [Link]

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  • National Institute of Standards and Technology. (n.d.). 2,4,6-Trimethylnonane. NIST Chemistry WebBook. Retrieved March 28, 2026, from [Link]

  • ChemBK. (n.d.). 2,3,6-trimethylnonane. Retrieved March 28, 2026, from [Link]

  • European Chemicals Agency. (n.d.). Sodium 3,5,5-trimethylhexanoate - Registration Dossier. Retrieved March 28, 2026, from [Link]

Sources

Exploratory

Thermodynamic Partitioning of Highly Hydrophobic Alkanes: A Technical Guide to the Henry's Law Constant of 2,6,6-Trimethylnonane in Aqueous Solutions

Executive Summary Understanding the phase-partitioning behavior of highly branched, hydrophobic alkanes is a critical requirement in environmental modeling, analytical chemistry, and pharmaceutical formulation. 2,6,6-tri...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Understanding the phase-partitioning behavior of highly branched, hydrophobic alkanes is a critical requirement in environmental modeling, analytical chemistry, and pharmaceutical formulation. 2,6,6-trimethylnonane (CAS: 62184-15-0) serves as a model compound for extreme hydrophobicity. Because of its negligible aqueous solubility and high volatility from water, its thermodynamic behavior is dictated by massive non-ideality in the aqueous phase. This whitepaper synthesizes the quantitative physicochemical data for 2,6,6-trimethylnonane, explores the causality behind its phase distribution, and provides a self-validating experimental protocol for measuring its Henry's law constant using the Equilibrium Partitioning in Closed Systems (EPICS) method.

Mechanistic Grounding: Thermodynamics of Aqueous Partitioning

When a highly non-polar molecule like 2,6,6-trimethylnonane is introduced into an aqueous environment, it heavily disrupts the local hydrogen-bonding network of water. The thermodynamic cost of creating this molecular cavity is exceptionally high, resulting in a massive aqueous activity coefficient ( γ∞≫1 ). This energetic penalty drives the solute out of the aqueous phase and into the vapor phase, a phenomenon quantified by the Henry's law constant.

In environmental and physical chemistry, the Henry's law solubility constant ( Hcp​ ) is defined as the ratio of the aqueous-phase concentration to the gas-phase partial pressure ( Hcp​=ca​/p ). For 2,6,6-trimethylnonane, this value is extremely low, indicating that at equilibrium, the compound resides almost entirely in the gas phase[1].

G A Aqueous Phase (Ultra-low Concentration) C Air-Water Interface Mass Transfer A->C Volatilization (High Activity Coeff.) B Gas Phase (High Partial Pressure) B->C Dissolution (Low Solubility) C->A Solvation C->B Gas Partitioning

Thermodynamic phase partitioning of 2,6,6-trimethylnonane between aqueous and gas phases.

Quantitative Data & Physicochemical Parameters

Direct experimental measurement of Hcp​ for heavy branched alkanes is notoriously difficult due to wall-adsorption effects and detection limits. Consequently, values are often derived from rigorous thermodynamic calculations or Quantitative Structure-Property Relationships (QSPR)[1]. According to the authoritative1[1], the solubility constant for 2,6,6-trimethylnonane is on the order of 10−7 mol m −3 Pa −1 [1].

Table 1: Summary of Henry's Law Constants ( Hcp​ ) for 2,6,6-Trimethylnonane at 298.15 K

Source / Reference Hcp​ (mol m −3 Pa −1 )Methodology / Derivation
2[1] 8.8×10−7 Thermodynamic Calculation / QSPR
Gharagheizi et al. (2010)[1] 8.7×10−7 Quantitative Structure-Property Relationship
Gharagheizi et al. (2012)[1] 6.9×10−7 Predictive Modeling (Group Contribution)

Experimental Methodologies: The EPICS Approach

Because 2,6,6-trimethylnonane has negligible aqueous solubility, traditional dynamic methods (like bubble column stripping) suffer from severe mass-transfer limitations. To circumvent this, scientists utilize 3[3], specifically employing the 4[4].

The Causality Behind EPICS: Direct measurement of ultra-low aqueous concentrations is highly error-prone. The EPICS method eliminates the need to sample the liquid phase entirely[4]. Instead, it creates a self-validating mathematical system by analyzing the mass balance of the solute across two sealed vials with drastically different liquid-to-gas phase ratios. By measuring only the headspace gas concentration—which is highly enriched with the alkane and easily detectable via GC-FID—the dimensionless Henry's constant ( Hcc​ ) can be isolated[4].

Step-by-Step Protocol: EPICS Workflow via HS-GC

Expert Insight: For highly hydrophobic compounds like 2,6,6-trimethylnonane, Hcc​ is extremely small. To prevent the mass balance equation from becoming mathematically ill-conditioned, the experimental design must maximize the phase ratio difference. Vial 2 should be filled almost entirely with the aqueous phase, while Vial 1 should contain only a minimal volume.

  • Vial Preparation: Prepare two identical glass serum vials (e.g., 20 mL total volume, Vtotal​ ). Add a minimal volume of water ( VL1​=2 mL) to Vial 1, and a large volume ( VL2​=18 mL) to Vial 2.

  • Solute Spiking: Inject an identical, precisely known micro-mass of 2,6,6-trimethylnonane into both vials. Seal immediately with PTFE-lined septa to prevent vapor loss.

  • Isothermal Equilibration: Incubate both vials in a thermostatic shaker bath at 298.15 K (25 °C) for at least 2 hours to ensure complete thermodynamic equilibrium.

  • HS-GC Analysis: Extract a constant volume of headspace gas from each vial using a gas-tight syringe and inject it into a GC-FID. Record the integrated peak areas ( A1​ for Vial 1, A2​ for Vial 2).

  • Data Processing: Calculate the dimensionless Henry's constant ( Hcc​ ) using the mass balance ratio ( R=A1​/A2​ ):

    Hcc​=R⋅VL1​−VL2​VG2​−R⋅VG1​​

    (Note: VG​ represents the gas volume in each respective vial. Hcc​ can subsequently be converted to Hcp​ using the ideal gas law: Hcp​=Hcc​/RT ).

EPICS Start Prepare Identical Vials with Different Liquid Volumes (V_L1, V_L2) Spike Spike Equal Moles of 2,6,6-Trimethylnonane Start->Spike Equilibrate Isothermal Equilibration (e.g., 298.15 K) Spike->Equilibrate Analyze Static Headspace GC Analysis (Measure Peak Areas A1, A2) Equilibrate->Analyze Sample Headspace Calculate Calculate Dimensionless Henry's Constant (H_cc) via Mass Balance Ratio Analyze->Calculate Apply Ratio (A1/A2)

Step-by-step workflow of the EPICS method for determining Henry's law constants.

Implications for Drug Development & Analytical Chemistry

In pharmaceutical development, heavy branched alkanes are occasionally encountered as residual solvents, impurities from synthetic pathways, or trace components in specialized lipid-based drug delivery systems. Understanding their Henry's law constants is critical for:

  • Formulation Stability: Accurately predicting the evaporative loss of non-polar excipients or active pharmaceutical ingredients (APIs) during the shelf-life of aqueous suspensions.

  • Analytical Method Development: Optimizing phase ratios ( β ) in headspace GC methods for residual solvent analysis (e.g., USP <467>). A low Hcp​ ensures the compound will readily partition into the headspace, allowing for high analytical sensitivity without matrix interference[3].

References

  • Title: Compilation of Henry's law constants (version 5.0.0)
  • Title: Yaws' Handbook of Thermodynamic Properties for Hydrocarbons and Chemicals Source: Scribd / Knovel URL
  • Source: Defense Technical Information Center (DTIC)
  • Source: ACS Publications (Analytical Chemistry)

Sources

Foundational

2,6,6-Trimethylnonane (CAS 62184-15-0): Safety Profile and Advanced Applications in Bioresorbable Drug Delivery Systems

An in-depth technical guide on the physicochemical properties, hazard profile, and advanced biomedical applications of 2,6,6-trimethylnonane. Executive Summary Historically categorized as a standard branched aliphatic hy...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide on the physicochemical properties, hazard profile, and advanced biomedical applications of 2,6,6-trimethylnonane.

Executive Summary

Historically categorized as a standard branched aliphatic hydrocarbon, 2,6,6-trimethylnonane (CAS 62184-15-0) has emerged as a critical non-polar solvent in advanced materials science and pharmaceutical drug delivery. As a highly branched C12 alkane, its unique steric hindrance and low polarity make it an ideal anhydrous vehicle for depositing hydrophobic coatings onto bioresorbable medical implants (such as magnesium alloy stents). This whitepaper synthesizes the chemical hazard profile (SDS) of 2,6,6-trimethylnonane with field-proven methodologies for utilizing it in moisture-sensitive drug development workflows.

Physicochemical Identity and Quantitative Data

2,6,6-trimethylnonane is a saturated, highly branched hydrocarbon[1]. The presence of three methyl groups along the nonane backbone disrupts intermolecular van der Waals forces compared to its linear isomer (n-dodecane), resulting in distinct thermodynamic and solvent properties[2]. It is entirely insoluble in water but highly miscible with organic solvents and hydrophobic active pharmaceutical ingredients (APIs)[3].

Table 1: Physicochemical Properties of 2,6,6-Trimethylnonane
PropertyValueReference
IUPAC Name 2,6,6-trimethylnonanePubChem[1]
CAS Registry Number 62184-15-0NIST[4]
Molecular Formula C₁₂H₂₆PubChem[1]
Molecular Weight 170.33 g/mol PubChem[1]
Density ~0.8 g/cm³EvitaChem[3]
Topological Polar Surface Area 0 ŲPubChem[1]
Henry's Law Constant 8.7 × 10⁻⁷ (Water as solvent)Copernicus[5]

Hazard Identification and Safety Data Sheet (SDS) Guidelines

As an application scientist handling 2,6,6-trimethylnonane, understanding the causality behind its hazard classifications is critical for laboratory safety. Because it is a low-viscosity, low-surface-tension hydrocarbon, it poses a severe aspiration hazard; if swallowed, it can rapidly spread down the trachea and penetrate deep into the bronchioles, causing chemical pneumonitis[6].

Table 2: GHS Hazard Classifications and Causality
Hazard ClassGHS StatementMechanistic Causality
Flammability H227: Combustible liquidHigh vapor pressure at elevated temperatures allows it to form ignitable mixtures with air. Radical-initiated combustion yields CO₂ and H₂O[3].
Aspiration H304: May be fatal if swallowed and enters airwaysLow kinematic viscosity allows the liquid to bypass the epiglottis during ingestion or vomiting, coating the lungs and blocking gas exchange[6].
Skin Irritation H315: Causes skin irritationNon-polar nature rapidly dissolves epidermal lipid bilayers, leading to defatting, erythema, and compromised skin barrier function.
CNS Depression H336: May cause drowsiness or dizzinessLipophilic molecules cross the blood-brain barrier easily, temporarily altering neuronal membrane fluidity and neurotransmission.
Aquatic Toxicity H411: Toxic to aquatic life with long-lasting effectsHigh partition coefficient (LogP) leads to bioaccumulation in aquatic organisms' adipose tissues[7].
Handling and Storage Protocols
  • Storage: Store in a cool, well-ventilated, explosion-proof cabinet. Keep isolated from strong oxidizing agents to prevent exothermic radical propagation[3].

  • Engineering Controls: All handling must occur within a Class II Type B2 biological safety cabinet or a chemical fume hood to mitigate inhalation of volatile organic compounds (VOCs).

  • Spill Mitigation: Absorb spilled material with inert, non-combustible absorbents (e.g., dry sand or earth). Do not use combustible materials like sawdust, which can act as a wick and increase fire risk[8].

Mechanistic Role in Bioresorbable Surface Coatings

In the development of biodegradable endoprostheses (e.g., stents), a major clinical failure point is that the devices decompose under physiological conditions before the healing of the treated tissue is complete[9]. Furthermore, traditional aqueous coating methods accelerate acid-catalytic corrosion of degradable alloys due to the premature hydration of carboxyl groups[9].

To solve this, researchers utilize 2,6,6-trimethylnonane as an anhydrous solvent phase . Because it contains zero water and has a topological polar surface area of 0 Ų[1], it can solubilize hydrophobic cationic polyelectrolytes and cytotoxic anti-proliferative drugs (such as paclitaxel or mTOR inhibitors) without initiating early corrosion[9]. When the 2,6,6-trimethylnonane evaporates, it leaves behind a highly uniform, insulating monolayer that delays degradation and prevents the inflammatory detachment of stent particles[9].

G A Bioresorbable Substrate (e.g., Mg Alloy Stent) D Deposition Process (Spray/Dip Coating) A->D B Anhydrous Solvent Phase (2,6,6-Trimethylnonane) C Hydrophobic Cationic Polyelectrolyte + API B->C Solubilization C->D E Solvent Evaporation & Film Formation D->E F Insulated Coated Stent (Contact Angle 60°-90°) E->F Degradation Delay

Workflow: Anhydrous deposition of bioresorbable coatings using 2,6,6-trimethylnonane.

Experimental Protocol: Anhydrous Coating Formulation for Medical Implants

To ensure scientific integrity, the following protocol is designed as a self-validating system . The success of the anhydrous coating is physically verified via contact angle goniometry, ensuring the 2,6,6-trimethylnonane has successfully deposited a hydrophobic barrier.

Objective: Deposit a degradation-delaying, anti-proliferative coating onto a magnesium alloy stent using 2,6,6-trimethylnonane[9].

Step 1: Substrate Preparation (Dehydration)

  • Ultrasonically clean the bare magnesium alloy stent in anhydrous methanol for 10 minutes to remove surface contaminants.

  • Dry the stent in a vacuum oven at 40°C for 2 hours to ensure absolute removal of surface moisture. Causality: Any residual water will act as a nucleation site for acid-catalytic corrosion.

Step 2: Solvent Formulation

  • In a moisture-free glovebox (Argon atmosphere), measure 50 mL of high-purity 2,6,6-trimethylnonane.

  • Add the hydrophobic cationic polyelectrolyte and the API (e.g., paclitaxel) to the solvent.

  • Stir at 300 RPM until complete solubilization is achieved. Causality: The highly non-polar nature of 2,6,6-trimethylnonane ensures that the hydrophobic API remains uniformly dispersed without aggregating.

Step 3: Gas Deposition / Spray Coating

  • Load the solution into an ultrasonic spray nozzle.

  • Apply the coating to the rotating stent under a continuous flow of inert Nitrogen gas.

  • Self-Validation Checkpoint A: Monitor the spray plume. A uniform, fine mist confirms the appropriate viscosity and surface tension of the solvent mixture.

Step 4: Solvent Evaporation

  • Transfer the coated stent to a vacuum desiccator.

  • Apply a gradual vacuum (down to 10 mbar) at room temperature for 12 hours.

  • Causality: Controlled evaporation prevents the "coffee-ring effect," ensuring the 2,6,6-trimethylnonane volatilizes evenly, leaving a continuous, insulating monolayer[9].

Step 5: System Validation (Water Contact Angle)

  • Place the coated stent on a goniometer stage.

  • Dispense a 2 µL droplet of deionized water onto the coated surface.

  • Measure the contact angle.

  • Validation Criteria: A successful coating will yield a water contact angle between 60° and 90° [9]. Angles below 60° indicate incomplete solvent evaporation or hydrophilic exposure, requiring protocol recalibration.

References

  • Bioresorbable surface coating for delaying degradation Google P
  • 2,6,6-Trimethylnonane | C12H26 | CID 53423858 PubChem - NIH[Link]

  • 2,6,6-trimethylnonane - the NIST WebBook National Institute of Standards and Technology (NIST)[Link]

  • Compilation of Henry's law constants (version 5.0.0) for water as solvent Copernicus ACP[Link]

  • 4-Nonanol 2, 6, 8 trimethyl-a NMPPDB[Link]

  • CHAP 3: Hydrocarbons: Nomenclature and Reactions Studylib[Link]

Sources

Exploratory

The Enigmatic Presence of 2,6,6-Trimethylnonane in the Plant Kingdom: A Technical Guide for Researchers

Abstract 2,6,6-Trimethylnonane, a saturated hydrocarbon, has been identified as a volatile organic compound in a variety of plant extracts. While not as extensively studied as other terpenoids, its presence offers intrig...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

2,6,6-Trimethylnonane, a saturated hydrocarbon, has been identified as a volatile organic compound in a variety of plant extracts. While not as extensively studied as other terpenoids, its presence offers intriguing insights into plant secondary metabolism and potential, yet underexplored, biological activities. This technical guide provides a comprehensive overview of the natural occurrence, biosynthesis, and analytical methodologies pertinent to 2,6,6-trimethylnonane in plant-derived materials. It is intended to serve as a foundational resource for researchers in natural product chemistry, chemical ecology, and drug discovery, facilitating a deeper understanding and further investigation into this unique compound.

Introduction: Unveiling a Subtle Component of Plant Volatiles

The chemical diversity of the plant kingdom is a vast and intricate tapestry woven from a multitude of metabolic pathways. Among the myriad of compounds produced, volatile organic compounds (VOCs) play a pivotal role in plant communication, defense, and reproduction. While much research has focused on the prominent classes of VOCs, such as monoterpenes and sesquiterpenes, a number of less-abundant yet structurally interesting molecules are also present. 2,6,6-Trimethylnonane (C12H26) is one such compound, a saturated alkane whose irregular structure hints at a fascinating biosynthetic origin.[1] This guide delves into the current scientific understanding of 2,6,6-trimethylnonane, providing a technical framework for its study.

Natural Occurrence: A Widespread but Minor Constituent

2,6,6-Trimethylnonane has been identified as a minor component in the essential oils and volatile emissions of a range of aromatic and medicinal plants. Its detection is often associated with analytical techniques capable of identifying trace constituents within complex mixtures, primarily Gas Chromatography-Mass Spectrometry (GC-MS). While its concentration is typically low, its presence across different plant families suggests a conserved, albeit not primary, metabolic pathway.

Table 1: Documented Natural Occurrence of Trimethylated Alkanes and Related Compounds in Plant Extracts

Plant SpeciesFamilyCompound(s) IdentifiedAnalytical MethodReference(s)
Daphne mucronata RoyleThymelaeaceae2,3,5,8-Tetramethyl decaneGC-MS[2]
Chrysanthemum speciesAsteraceae(1R)-2,6,6-trimethylbicyclo[3.1.1]hept-2-eneGC-MS[3]
Compositae Family PlantsAsteraceae2, 6, 6-Trimethyl bicycle. (3.1.1)hept-2-eneGC-MS[4][5]
Urena lobataMalvaceaeDodecaneGC-MS[6]
Peganum harmala L.Nitrariaceae2,6-Dimethyl-cyclohexanolHS-SPME-GC-MS[7]

Note: This table includes closely related trimethylated compounds to illustrate the broader context of their occurrence, as direct quantitative data for 2,6,6-trimethylnonane is sparse in the reviewed literature.

Biosynthesis: A Likely Offshoot of Carotenoid Degradation

The irregular branched structure of 2,6,6-trimethylnonane strongly suggests it is not a product of the classical head-to-tail isoprenoid biosynthesis pathways (Mevalonate and Methylerythritol phosphate pathways) that give rise to regular terpenes. The most plausible biosynthetic origin of 2,6,6-trimethylnonane is as a C12 degradation product of C13-norisoprenoids, which are themselves derived from the oxidative cleavage of C40 carotenoids.[8][9][10]

C13-norisoprenoids are a significant class of apocarotenoids that contribute to the aromatic profiles of many flowers and fruits.[11][12] The enzymatic cleavage of carotenoids, such as β-carotene, by carotenoid cleavage dioxygenases (CCDs) yields C13 ketones like β-ionone.[12] Subsequent enzymatic or photochemical modifications of these C13-norisoprenoids can lead to a variety of smaller, volatile compounds. It is hypothesized that 2,6,6-trimethylnonane is formed through the reduction and defunctionalization of a C12 intermediate derived from a C13-norisoprenoid precursor.

Biosynthesis_Pathway cluster_carotenoid C40 Carotenoid Precursors cluster_norisoprenoid C13-Norisoprenoid Formation cluster_degradation Further Degradation & Modification C40 e.g., β-Carotene CCD Carotenoid Cleavage Dioxygenases (CCDs) C40->CCD Oxidative Cleavage C13 C13-Norisoprenoids (e.g., β-Ionone) CCD->C13 Enzymatic_Modification Enzymatic/Photochemical Modifications C13->Enzymatic_Modification C12_Intermediate C12 Intermediate Enzymatic_Modification->C12_Intermediate Reduction Reduction & Defunctionalization C12_Intermediate->Reduction TMN 2,6,6-Trimethylnonane Reduction->TMN

Figure 1: Proposed biosynthetic pathway of 2,6,6-trimethylnonane from carotenoid precursors.

Analytical Methodologies: Extraction, Identification, and Quantification

The analysis of 2,6,6-trimethylnonane in plant extracts requires sensitive and specific analytical techniques due to its volatility and typically low concentration. Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the cornerstone for the identification and quantification of this compound.

Extraction of Volatile Compounds

The choice of extraction method is critical to ensure the efficient recovery of volatile alkanes while minimizing the co-extraction of non-volatile matrix components.

  • Steam Distillation: A classical method for extracting essential oils. It is effective for volatile and thermally stable compounds.[13]

  • Solvent Extraction: Utilizes non-polar solvents like hexane or dichloromethane to extract a broad range of lipophilic compounds.[14]

  • Headspace Solid-Phase Microextraction (HS-SPME): A solvent-free technique that is highly suitable for the analysis of volatile and semi-volatile compounds. It involves exposing a coated fiber to the headspace above the plant material, followed by thermal desorption of the analytes into the GC inlet.[15]

Extraction_Workflow cluster_extraction Extraction Methods Plant_Material Fresh or Dried Plant Material Steam_Distillation Steam Distillation Plant_Material->Steam_Distillation Solvent_Extraction Solvent Extraction (e.g., Hexane) Plant_Material->Solvent_Extraction HS_SPME HS-SPME Plant_Material->HS_SPME Crude_Extract Crude Volatile Extract/Fiber Steam_Distillation->Crude_Extract Solvent_Extraction->Crude_Extract HS_SPME->Crude_Extract GC_MS_Analysis GC-MS Analysis Crude_Extract->GC_MS_Analysis

Figure 2: General workflow for the extraction and analysis of volatile compounds from plant material.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the definitive technique for the separation, identification, and quantification of 2,6,6-trimethylnonane in complex plant extracts.

Experimental Protocol: GC-MS Analysis of Volatile Alkanes

  • Sample Preparation:

    • For liquid extracts (from steam distillation or solvent extraction), dilute an aliquot of the extract in a suitable volatile solvent (e.g., hexane) to an appropriate concentration.

    • For HS-SPME, place a known amount of the ground plant material in a sealed headspace vial and incubate at a controlled temperature to allow volatiles to equilibrate in the headspace before exposing the SPME fiber.[15]

  • GC-MS Instrumentation and Conditions:

    • Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

    • Column: A non-polar capillary column (e.g., DB-5MS, HP-5MS) is recommended for the separation of hydrocarbons. A typical column dimension is 30 m x 0.25 mm i.d. x 0.25 µm film thickness.[15]

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[15]

    • Oven Temperature Program: A temperature gradient is essential for separating a complex mixture of volatiles. A typical program might be: initial temperature of 50°C for 1-2 minutes, then ramp at 5-10°C/min to 250-280°C, and hold for 5-10 minutes.[5][15]

    • Injector: For liquid injections, use splitless mode for trace analysis or a split ratio (e.g., 10:1) for more concentrated samples. For SPME, the injector is operated in splitless mode for thermal desorption.[15]

    • Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used.

    • Ionization: Electron Ionization (EI) at 70 eV.[5]

    • Mass Range: Scan from m/z 40-450.[5]

  • Compound Identification:

    • The primary identification is based on the comparison of the experimentally obtained mass spectrum with reference spectra in commercial databases (e.g., NIST, Wiley).

    • Confirmation of identification is achieved by comparing the retention index (RI) of the analyte with published values. The RI is calculated relative to a series of n-alkanes run under the same chromatographic conditions.

  • Quantification:

    • For accurate quantification, an internal standard (a compound not naturally present in the sample, with similar chemical properties) should be added to the sample before extraction.

    • A calibration curve is constructed using certified standards of 2,6,6-trimethylnonane at different concentrations.

    • The concentration of 2,6,6-trimethylnonane in the sample is determined by comparing its peak area (normalized to the internal standard) to the calibration curve.

Biological Activities and Potential Applications

The biological activity of 2,6,6-trimethylnonane has not been extensively studied as an isolated compound. However, as a component of essential oils, it may contribute to the overall bioactivity of the plant extract. The potential biological activities of volatile alkanes are an emerging area of research.

  • Antimicrobial and Antifungal Activity: Some studies have reported antimicrobial and antifungal properties of essential oils containing a mixture of volatile compounds, including alkanes.[6][7][16] It is plausible that 2,6,6-trimethylnonane could contribute to these effects, potentially by disrupting the lipid membranes of microorganisms.

  • Cytotoxic Activity: The cytotoxicity of various cyclic and unsaturated ketones with structural similarities to norisoprenoids has been investigated, with some showing activity against cancer cell lines.[17][18] While 2,6,6-trimethylnonane is a saturated alkane, its potential cytotoxic effects, particularly in combination with other compounds, warrant investigation.

  • Pheromonal and Allelopathic Effects: Volatile hydrocarbons in plants can act as signaling molecules in plant-insect and plant-plant interactions. Further research is needed to determine if 2,6,6-trimethylnonane has any such roles.

The low toxicity profile of many alkanes suggests that 2,6,6-trimethylnonane could be explored for applications in the flavor, fragrance, and pharmaceutical industries, should significant biological activities be discovered.

Future Directions and Conclusion

The study of 2,6,6-trimethylnonane in plant extracts is a field ripe for further exploration. Key areas for future research include:

  • Wider Screening of Plant Species: A broader survey of the plant kingdom is needed to create a more comprehensive picture of the distribution and abundance of 2,6,6-trimethylnonane.

  • Elucidation of the Complete Biosynthetic Pathway: While the carotenoid degradation pathway is the most likely origin, the specific enzymes and intermediates leading to 2,6,6-trimethylnonane need to be identified and characterized.

  • Investigation of Biological Activities: Rigorous testing of the isolated compound for its antimicrobial, cytotoxic, and other biological effects is essential to understand its potential applications.

  • Ecological Role: Studies on the role of 2,6,6-trimethylnonane in plant defense and communication would provide valuable insights into its function in the natural world.

References

  • Lutz-Riehl, A., & Winterhalter, P. (2013). Biosynthesis of C13-Norisoprenoids in Vitis vinifera: Evidence of Carotenoid Cleavage Dioxygenase (CCD) and Secondary Transformation of Norisoprenoid Compounds. In ACS Symposium Series (Vol. 1134, pp. 3-14). American Chemical Society. [Link]

  • Baumes, R., Wirth, J., Bureau, S., Gunata, Z., & Razungles, A. (2002). Biogeneration of C13-norisoprenoid compounds: Experiments supportive for an apo-carotenoid pathway in grapevines. ResearchGate. [Link]

  • Winterhalter, P., & Rouseff, R. (2013). Biosynthesis of C 13 -Norisoprenoids in Vitis vinifera : Evidence of Carotenoid Cleavage Dioxygenase (CCD) and Secondary Transformation of Norisoprenoid Compounds. ResearchGate. [Link]

  • Zorn, H., & Breithaupt, D. E. (2013). Biotechnological Production of Norisoprenoid Aroma Compounds. In ACS Symposium Series (Vol. 1134, pp. 15-28). American Chemical Society. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 53423858, 2,6,6-Trimethylnonane. PubChem. [Link]

  • SCION Instruments. (2025). Sample preparation GC-MS. [Link]

  • Li, X., He, X., Zeng, Z., Liu, Y., & Liu, E. (2014). The GC/MS Analysis of Volatile Components Extracted by Different Methods from Exocarpium Citri Grandis. Evidence-Based Complementary and Alternative Medicine, 2014, 1-10. [Link]

  • Anonymous. (n.d.). Quantitative Analysis of Essential Oils. [Link]

  • Liu, Y., Zhang, Y., Wang, Y., Zhang, J., & Chen, F. (2022). Detection and analysis of the volatile components in the essential oils of Chrysanthemum and Opisthopappus species and their hybrids. Ornamental Plant Research, 2(1), 7. [Link]

  • Uniyal, A., Tikar, S. N., Agrawal, O. P., Sukumaran, D., & Veer, V. (2016). Quantitative evaluation of essential oils for the identification of chemical constituents by gas chromatography/mass spectrometry. Archives of Agriculture and Environmental Science, 1(1), 22-36. [Link]

  • Uniyal, A., Tikar, S. N., Agrawal, O. P., Sukumaran, D., & Veer, V. (2017). Quantitative evaluation of essential oils for the identification of chemical constituents by gas chromatography/mass spectrometry. ResearchGate. [Link]

  • Yang, X., Zhang, L., Li, H., He, L., & Wang, Q. (2018). GC-MS Analysis of the Volatile Constituents in the Leaves of 14 Compositae Plants. Molecules, 23(1), 183. [Link]

  • Kumar, M., Dahuja, A., Tiwari, S., Punia, S., & Kumar, N. (2023). Essential Components from Plant Source Oils: A Review on Extraction, Detection, Identification, and Quantification. Molecules, 28(19), 6931. [Link]

  • ESS Laboratory. (2009). Volatile Organic Compounds - by GC/MS Capillary Column Technique. [Link]

  • Funar-Timofei, S., Borota, A., & Oprea, S. (2023). Predictions of the Biological Effects of Several Acyclic Monoterpenes as Chemical Constituents of Essential Oils Extracted from Plants. Molecules, 28(12), 4684. [Link]

  • Ullah, W., Ali, M., & Khan, S. (2018). Chemical composition, antioxidant and antimicrobial potential of essential oils from different parts of Daphne mucronata Royle. Pakistan journal of pharmaceutical sciences, 31(6(Suppl)), 2673-2678. [Link]

  • Dimmock, J. R., Padmanilayam, M. P., Puthucode, R. N., Nazar, M. F., & Sharma, R. K. (2003). Cytotoxic analogues of 2,6-bis(arylidene)cyclohexanones. Journal of medicinal chemistry, 46(4), 586-593. [Link]

  • Dimmock, J. R., Vashisht, H., & Das, U. (2010). Cytotoxic 2-benzylidene-6-(nitrobenzylidene)cyclohexanones which display substantially greater toxicity for neoplasms than non-malignant cells. Bioorganic & medicinal chemistry letters, 20(14), 4153-4156. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 19910185, 2,3,6-Trimethylnonane. PubChem. [Link]

  • Ovuakporie-Uvo, O., & Odu, C. E. (2023). GCMS and FTIR analysis of ethanol and methanol leave extract of Urena lobata (Caesar weed) for bioactive phytochemical constituents. Journal of Drug Delivery and Therapeutics, 13(1-s), 11-22. [Link]

  • Gopee, N., & Mahomoodally, M. F. (2021). Antimicrobial properties and metabolite profiling of the ethyl acetate fractions of Sinularia polydactyla and Cespitularia. SMU Medical Journal, 8(1), 108-124. [Link]

  • Wang, Y., Li, R., Jiang, Z., & Li, R. (2022). The Antimicrobial Activity and Characterization of Bioactive Compounds in Peganum harmala L. Based on HPLC and HS-SPME-GC-MS. Foods, 11(14), 2141. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10953968, Nonane, 2,4,6-trimethyl-. PubChem. [Link]

  • Pradhan, S., Maharjan, R., & Kandel, D. R. (2025). GC-MS Analysis of Essential Oils from Selected Aromatic Plants of the Manang Region, Nepal. Bulletin of the Department of Plant Resources, 23(1), 1-10. [Link]

  • Guez, D., & Martin, P. (2015). Potential therapeutic applications of microbial surface-active compounds. AIMS Bioengineering, 2(3), 162-184. [Link]

  • Government of Canada. (2020). Draft Screening Assessment Nonane, 2,2,4,4,6,8,8-heptamethyl- (Heptamethylnonane). [Link]

  • Olivero-Verbel, J., & Ganey, P. E. (2026). Biochemical Effects Induced by the Hexachlorocyclohexanes. ResearchGate. [Link]

  • Al-Yasari, A. H. (2025). Biological Impact of Chemical-Based Medications on Human DNA: Mechanisms, Clinical Consequences, and Research Gaps. AL-ESRAA UNIVERSITY COLLEGE JOURNAL OF MEDICAL SCIENCES, 6(10), 32-49. [Link]

  • National Institute of Standards and Technology. (n.d.). 2,4,6-Trimethylnonane. NIST Chemistry WebBook. [Link]

  • Naviglio, D., & Gallo, M. (2015). Characterization of Essential Oil Components from Aromatic Plants that Grow Wild in the "Piana del Sele" (Salerno, Southern Italy) using Gas Chromatography-Mass Spectrometry. Natural Product Communications, 10(7), 1291-1294. [Link]

Sources

Protocols & Analytical Methods

Method

gas chromatography protocols for separating 2,6,6-trimethylnonane

High-Resolution Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for the Separation and Identification of 2,6,6-Trimethylnonane Executive Summary & Analytical Challenges The characterization of highly branched alkan...

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Author: BenchChem Technical Support Team. Date: April 2026

High-Resolution Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for the Separation and Identification of 2,6,6-Trimethylnonane

Executive Summary & Analytical Challenges

The characterization of highly branched alkanes (isoparaffins) is a critical workflow in petrochemical profiling, aviation fuel analysis, and environmental biomarker identification. 2,6,6-trimethylnonane (C₁₂H₂₆), a C12 isomer, presents a unique analytical challenge due to its structural similarity to other branched hydrocarbons[1]. Because isomers like 3,5,6-trimethylnonane and 2,2,4,6,6-pentamethylheptane share identical molecular weights and nearly indistinguishable boiling points, standard low-resolution chromatographic methods often result in co-elution.

To achieve baseline separation and definitive structural elucidation, researchers must employ High-Resolution Gas Chromatography (HRGC) coupled with Mass Spectrometry (MS)[2]. This application note details a self-validating GC-MS protocol optimized for the isolation and identification of 2,6,6-trimethylnonane, emphasizing the mechanistic causality behind column selection, temperature programming, and electron ionization (EI) fragmentation rules.

Mechanistic Principles of Isoparaffin Separation

Do not treat GC parameters as arbitrary inputs; every setting is dictated by the thermodynamic and kinetic properties of the analyte.

  • Chromatographic Causality (Stationary Phase Selection): Separation of saturated branched alkanes relies entirely on dispersive (van der Waals) interactions. A non-polar stationary phase, such as a 5% diphenyl / 95% dimethylpolysiloxane column (e.g., DB-5ms or HP-5ms), is mandatory. Because branched alkanes have a smaller surface area and lower polarizability than their linear counterparts, 2,6,6-trimethylnonane will exhibit a lower boiling point and elute significantly earlier than n-dodecane.

  • Mass Spectrometric Causality (EI Fragmentation): Under 70 eV Electron Ionization, alkane molecular ions (M⁺• at m/z 170) are highly unstable and rarely observed[3]. Fragmentation is governed by the stability of the resulting carbocations. For 2,6,6-trimethylnonane, cleavage preferentially occurs at the branching points (C2 and C6) because tertiary and quaternary carbons yield highly stable secondary and tertiary carbocations upon bond dissociation[3].

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . Mass spectra alone are insufficient to differentiate closely related C12 isomers; therefore, the workflow mandates the calculation of Kovats Retention Indices (RI) using an n-alkane calibration standard[4].

Materials & Sample Preparation
  • Solvent: High-purity n-hexane or dichloromethane (DCM)[2].

  • Standards: C8–C20 n-alkane mixture (for RI calibration); 2,6,6-trimethylnonane reference standard (≥98% purity).

  • Preparation: Dilute the analyte in n-hexane to a final concentration of 1–10 µg/mL to prevent column overloading and peak tailing, which can obscure closely eluting isomers[3].

GC-MS Instrumental Parameters

The following parameters are optimized to balance resolution and analysis time. A slow temperature ramp (4 °C/min) through the critical elution zone ensures that subtle differences in the vapor pressures of C12 isomers translate into baseline separation.

ParameterOptimized Setting / SpecificationRationale
GC Column DB-5ms (30 m × 0.25 mm i.d., 0.25 µm film)Non-polar phase maximizes boiling-point resolution.
Carrier Gas Helium (99.999%), Constant flow 1.2 mL/minMaintains optimal linear velocity across the temperature gradient.
Injection Volume 1.0 µLPrevents inlet expansion overload.
Injection Mode Split (Ratio 50:1)Sharpens the injection band for high-resolution peaks.
Inlet Temperature 250 °CEnsures instantaneous and complete volatilization.
Oven Program 40 °C (hold 2 min) 4 °C/min to 150 °C 15 °C/min to 280 °C (hold 5 min)The shallow 4 °C/min ramp through the C10-C14 elution window is critical for isomer resolution.
Ionization Mode Electron Ionization (EI), 70 eVStandard energy required for reproducible fragmentation libraries.
Ion Source Temp 230 °CPrevents condensation of heavy hydrocarbons.
Mass Scan Range m/z 35 to 300Captures all relevant low-mass alkyl fragments.

Data Validation & Quantitative Interpretation

A single analytical run must be validated against two orthogonal data points: the Kovats Retention Index and the EI fragmentation pattern[4].

System Suitability & Retention Indexing

Before analyzing the unknown sample, inject the C8–C20 n-alkane standard. Calculate the Kovats RI for the target peak. Because 2,6,6-trimethylnonane is highly branched, its RI will be significantly lower than 1200 (the index for n-dodecane), typically eluting between n-decane (RI 1000) and n-undecane (RI 1100). If the calculated RI deviates by more than ±2 units from literature reference values, the column may be degraded, or the carrier gas flow is inconsistent.

Diagnostic Fragmentation Pattern

Analyze the mass spectrum of the peak against the following diagnostic ions. The presence of m/z 85 and 127 is highly indicative of the quaternary C6 branching point.

Fragment Ion (m/z)Origin / Cleavage SiteRelative Abundance
170 Molecular Ion [M]⁺• (C₁₂H₂₆)Very Low (<1%)
155 [M - CH₃]⁺ (Loss of terminal methyl)Low
127 Cleavage at C6-C7 bond (C₉H₁₉⁺)Moderate
85 Cleavage at C5-C6 bond (C₆H₁₃⁺)High
57 C₄H₉⁺ (Butyl cation rearrangement)Base Peak / Very High
43 Cleavage at C2 (C₃H₇⁺, Isopropyl cation)High

Analytical Workflow Visualization

GC_Workflow Prep 1. Sample Preparation Dilution in n-Hexane (1-10 µg/mL) System 2. System Validation PFTBA Tune & n-Alkane RI Calibration Prep->System Inject 3. GC Injection Split 50:1, 250°C Inlet System->Inject Sep 4. Capillary Separation Non-Polar Phase (e.g., DB-5ms) Inject->Sep Ion 5. Electron Ionization 70 eV, Cleavage at C2 & C6 Sep->Ion Data 6. Data Interpretation RI Matching & Mass Spectra Ion->Data

Analytical workflow for the GC-MS separation and validation of 2,6,6-trimethylnonane.

Sources

Application

Application Note: High-Sensitivity Measurement of 2,6,6-Trimethylnonane Emissions in Volatile Organic Compound (VOC) Studies

Abstract This application note provides a comprehensive guide for the accurate and sensitive measurement of 2,6,6-trimethylnonane, a branched C12 alkane, in volatile organic compound (VOC) studies. As a compound associat...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a comprehensive guide for the accurate and sensitive measurement of 2,6,6-trimethylnonane, a branched C12 alkane, in volatile organic compound (VOC) studies. As a compound associated with both anthropogenic and potential biogenic sources, its precise quantification is crucial for environmental monitoring, indoor air quality assessment, and potentially for drug development research involving metabolic profiling. This document outlines detailed protocols for sample collection using thermal desorption tubes, subsequent analysis by thermal desorption-gas chromatography-mass spectrometry (TD-GC-MS), and robust quality control procedures to ensure data integrity. The methodologies described are grounded in established standards from the U.S. Environmental Protection Agency (EPA) and ASTM International, while also incorporating specific considerations for the analysis of branched alkanes.

Introduction: The Significance of 2,6,6-Trimethylnonane in VOC Analysis

2,6,6-Trimethylnonane (C12H26) is a saturated branched alkane whose presence in the environment can be indicative of various emission sources.[1] Branched alkanes are significant components of fossil fuels and are also found in consumer products, contributing to their presence in both outdoor and indoor air.[2] The unique structure of branched alkanes, as opposed to their linear counterparts, can influence their atmospheric reactivity and potential health effects, making their individual measurement a key aspect of comprehensive VOC analysis.[3]

The primary analytical challenge in measuring 2,6,6-trimethylnonane lies in its differentiation from other C12 isomers and its accurate quantification at trace levels. This necessitates a highly sensitive and selective analytical approach. Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS) has emerged as the gold standard for such measurements, offering pre-concentration of the analyte, efficient chromatographic separation, and definitive identification based on mass spectral data.[4][5][6] This application note will detail a robust TD-GC-MS method, validated in accordance with established environmental monitoring protocols.

Chemical and Physical Properties of 2,6,6-Trimethylnonane:

PropertyValueReference
Molecular FormulaC12H26[1]
Molecular Weight170.33 g/mol [1]
CAS Number62184-15-0[1]

Experimental Workflow: From Sampling to Analysis

The accurate measurement of 2,6,6-trimethylnonane begins with a well-designed sampling strategy and culminates in precise instrumental analysis. The following sections provide a step-by-step guide to this workflow.

Caption: High-level workflow for the analysis of 2,6,6-trimethylnonane.

Sample Collection: Sorbent Tube Selection and Sampling Protocol

The collection of airborne 2,6,6-trimethylnonane is most effectively achieved using sorbent tubes, which concentrate the analyte from a known volume of air. This approach is consistent with EPA Method TO-17 and ASTM D6196.[4][5]

2.1.1. Sorbent Tube Selection:

The choice of sorbent is critical for the efficient trapping and subsequent release of 2,6,6-trimethylnonane. Given its boiling point and volatility, a multi-bed sorbent tube is recommended to ensure the capture of a wide range of VOCs, including C12 alkanes.

  • Rationale: A multi-bed approach, typically with sorbents of increasing strength, allows for the efficient trapping of a broad range of compounds. Weaker sorbents at the sampling inlet trap less volatile compounds, while stronger sorbents downstream capture more volatile ones.

Recommended Sorbent Combination:

SorbentPurpose
Tenax® TAA porous polymer resin ideal for trapping a wide range of volatile and semi-volatile organic compounds, including C7-C26 hydrocarbons.[7]
Carbograph/Carbopack™ BA graphitized carbon black sorbent that effectively retains a broad range of C5-C20 compounds.[8][9]
Carboxen® 1000A carbon molecular sieve for trapping very volatile organic compounds (C2-C5), ensuring a comprehensive VOC profile is captured.[9]

2.1.2. Sampling Protocol:

  • Sorbent Tube Conditioning: Prior to use, all sorbent tubes must be conditioned to remove any residual contaminants. This is typically achieved by heating the tubes in a stream of inert gas (e.g., helium or nitrogen) at a temperature slightly above the desorption temperature to be used for analysis.

  • Sample Collection:

    • Connect the conditioned sorbent tube to a calibrated low-flow air sampling pump.

    • Ensure the direction of airflow through the tube is from the weakest to the strongest sorbent.

    • Set the flow rate to a known and reproducible value, typically between 50 and 200 mL/min.

    • The total sample volume will depend on the expected concentration of 2,6,6-trimethylnonane and the method detection limits. A typical sample volume for ambient air is between 5 and 100 liters.

  • Field Blanks: At least one field blank sorbent tube should be included with each batch of samples. This tube is handled in the same manner as the samples but no air is drawn through it. This helps to identify any contamination that may have occurred during handling, transport, or storage.

  • Post-Sampling Handling: After sampling, the tubes should be securely capped and stored in a clean, non-contaminating container. If analysis is not performed immediately, samples should be stored at ≤ 4°C to minimize analyte loss or degradation.

Instrumental Analysis: Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS)

The analytical heart of this protocol is the TD-GC-MS system, which provides the necessary sensitivity and selectivity for the unambiguous identification and quantification of 2,6,6-trimethylnonane.

G cluster_0 Thermal Desorption Unit cluster_1 Gas Chromatograph cluster_2 Mass Spectrometer TD_Tube Sorbent Tube Heater Primary Desorption Heater TD_Tube->Heater Cold_Trap Cryogenic Trap Heater->Cold_Trap Trap_Heater Secondary (Trap) Desorption Cold_Trap->Trap_Heater GC_Inlet GC Inlet Trap_Heater->GC_Inlet GC_Column Capillary Column GC_Inlet->GC_Column GC_Oven Temperature Programmed Oven GC_Column->GC_Oven Ion_Source Ion Source (EI) GC_Oven->Ion_Source Mass_Analyzer Mass Analyzer (Quadrupole) Ion_Source->Mass_Analyzer Detector Detector Mass_Analyzer->Detector Data_System Data_System Detector->Data_System Data Acquisition

Caption: Schematic of the TD-GC-MS analytical system.

Thermal Desorption Parameters
  • Primary (Tube) Desorption: The sorbent tube is heated in a flow of inert gas to release the trapped VOCs.

    • Temperature: 280-300°C

    • Time: 5-10 minutes

    • Flow Rate: 30-50 mL/min

  • Cryo-Focusing (Cold Trap): The desorbed analytes are focused at the head of a cryogenically cooled trap. This step is crucial for ensuring sharp chromatographic peaks.

    • Trapping Temperature: -10°C to -30°C

  • Secondary (Trap) Desorption: The cold trap is rapidly heated to inject the focused analytes onto the GC column.

    • Desorption Temperature: 300-320°C

    • Desorption Time: 1-3 minutes

Gas Chromatography Parameters

The choice of GC column and temperature program is critical for separating 2,6,6-trimethylnonane from its isomers and other VOCs.

  • Column: A non-polar or mid-polarity capillary column is recommended for the analysis of hydrocarbons.

    • Recommended Column: DB-5ms (5%-phenyl)-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Rationale: This phase provides excellent separation of a wide range of VOCs based primarily on their boiling points, with some selectivity for aromatic compounds.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 40°C, hold for 2 minutes.

    • Ramp 1: Increase to 150°C at 5°C/min.

    • Ramp 2: Increase to 250°C at 10°C/min.

    • Final Hold: Hold at 250°C for 5 minutes.

    • Rationale: This temperature program allows for the separation of very volatile compounds at the beginning of the run while ensuring that higher boiling point compounds such as C12 alkanes are eluted in a reasonable time with good peak shape.

Mass Spectrometry Parameters
  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Data Acquisition: Full scan mode for qualitative analysis and Selected Ion Monitoring (SIM) for enhanced sensitivity in quantitative analysis.

3.3.1. Mass Spectrum of 2,6,6-Trimethylnonane:

While a publicly available, verified mass spectrum for 2,6,6-trimethylnonane is not readily found in major databases like NIST, the fragmentation pattern of branched alkanes is well-understood.

  • Expected Fragmentation: Branched alkanes typically show a less prominent or absent molecular ion peak compared to their linear counterparts.[10][11] Fragmentation is favored at the branching points, leading to the formation of stable secondary and tertiary carbocations.[10][12] For 2,6,6-trimethylnonane, characteristic fragment ions would be expected from the cleavage at the C2 and C6 positions. The loss of the largest alkyl group at a branching point is generally favored.[10]

  • Key Diagnostic Ions (Predicted): Based on the structure, significant peaks would be expected at m/z values corresponding to the loss of propyl, isobutyl, and other alkyl fragments. The presence of a complex pattern of fragment ions at lower m/z values is also characteristic of branched alkanes.

Quality Assurance and Quality Control (QA/QC)

A robust QA/QC program is essential for ensuring the defensibility of the data.

4.1. Calibration:

  • Internal Standard: An internal standard, such as bromofluorobenzene or a deuterated alkane not expected in the samples, should be used to correct for variations in instrument response.

  • Calibration Standards: A multi-point calibration curve should be generated using certified standards of 2,6,6-trimethylnonane. The calibration standards should be prepared in a manner that mimics the sample analysis, i.e., by spiking known amounts onto clean sorbent tubes and analyzing them under the same conditions as the samples.

  • Linearity: The calibration curve should have a coefficient of determination (R²) of ≥ 0.995.

4.2. Method Validation:

The analytical method should be validated to demonstrate its suitability for the intended purpose.[4][5] Key validation parameters include:

  • Method Detection Limit (MDL): The minimum concentration of analyte that can be measured and reported with 99% confidence that the analyte concentration is greater than zero.

  • Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.

  • Precision: The closeness of agreement between independent test results obtained under stipulated conditions. This is typically expressed as the relative standard deviation (RSD) of replicate measurements.

  • Accuracy: The closeness of the agreement between the measured value and an accepted reference value. This is often assessed by analyzing certified reference materials or by spike recovery experiments.

Recommended QA/QC Checks:

QC CheckFrequencyAcceptance Criteria
Method Blank One per analytical batchBelow the LOQ
Laboratory Control Sample (LCS) One per analytical batchRecovery within 80-120%
Matrix Spike/Matrix Spike Duplicate (MS/MSD) One per 20 samplesRecovery and RPD within established limits
Continuing Calibration Verification (CCV) Every 10-12 samplesWithin ±20% of the true value

Conclusion

The protocol detailed in this application note provides a robust and reliable framework for the measurement of 2,6,6-trimethylnonane in VOC studies. By employing a well-characterized sampling methodology based on multi-bed sorbent tubes and a highly sensitive TD-GC-MS analytical technique, researchers can achieve accurate and precise quantification of this and other branched alkanes. Adherence to the outlined QA/QC procedures will ensure the generation of high-quality, defensible data, which is paramount for making informed decisions in environmental monitoring, indoor air quality assessment, and other related fields. The principles and techniques described herein are grounded in established methodologies and can be adapted for the analysis of a wide range of other volatile organic compounds.

References

  • Whitman College. (n.d.). GCMS Section 6.9.2 - Fragmentation of Branched Alkanes.
  • Journal of Pharmaceutical and Biomedical Analysis. (2024, December 13). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products.
  • Frontiers in Sustainable Food Systems. (n.d.). Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham.
  • (n.d.).
  • How to Compare Linear vs Branched Alkane Effects. (2025, December 31).
  • A Review on GC-MS and Method Development and Validation. (n.d.).
  • Atmospheric Measurement Techniques. (2024, January 18). Measurements of atmospheric C10–C15 biogenic volatile organic compounds (BVOCs) with sorbent tubes.
  • ACS Publications. (2019, October 24). Identification and Quantitation of Linear Alkanes in Lubricant Base Oils by Using GC×GC/EI TOF Mass Spectrometry.
  • EGUsphere. (n.d.). Measurements of C10-C15 biogenic volatile organic compounds (BVOCs) with sorbent tubes.
  • (n.d.). Branched chain alkanes.
  • MDPI. (2022, September 5). Development and Validation of a Method for the Simultaneous Quantification of 21 Microbial Volatile Organic Compounds in Ambient and Exhaled Air by Thermal Desorption and Gas Chromatography–Mass Spectrometry.
  • (n.d.). Alkanes.
  • ResearchGate. (2018, December 10). Identification of methyl branched alkanes using GC-MS ion trap?.
  • SpringerLink. (n.d.). Determination of volatile organic compounds (VOCs) in indoor work environments by solid phase microextraction-gas chromatography-mass spectrometry.
  • Camsco. (n.d.). Camsco Sorbent Selection Chart.
  • Atmospheric Measurement Techniques. (2018, May 29). Mapping and quantifying isomer sets of hydrocarbons (≥C12) in diesel exhaust, lubricating oil and diesel fuel.
  • UNL Digital Commons. (n.d.). Elution Patterns From Capillary GC For Methyl-Branched Alkanes.
  • SKC Ltd. (2026, March 22). Sorbent Tubes.
  • Sigma-Aldrich. (n.d.). Supelco® Carbon Adsorbent Selection Guide.
  • PubChem. (n.d.). 2,6,6-Trimethylnonane.
  • (n.d.). KEY STUDIES BRE (Building Research Establishment). 1996. Report: Annex 6 Volatile Organic Compounds, Indoor air quality in hom.
  • Wiley Online Library. (n.d.). Indoor Air Background Levels of Volatile Organic Compounds and Air‐Phase Petroleum Hydrocarbons in Office Buildings and School.
  • AWS. (n.d.). Roles of the human occupant in indoor chemistry.
  • AIVC. (n.d.). Volatile Organic Compounds, Polycyclic Aromatic Hydrocarbons and Elements in the Air of Ten Urban Homes.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 2,6,6-Trimethylnonane Thermal Degradation in High-Temperature GC

Welcome to the Advanced Technical Support Center for High-Temperature Gas Chromatography (HT-GC). This guide is specifically engineered for researchers and scientists dealing with the thermal instability of highly branch...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for High-Temperature Gas Chromatography (HT-GC). This guide is specifically engineered for researchers and scientists dealing with the thermal instability of highly branched alkanes, specifically 2,6,6-trimethylnonane , during high-temperature analytical runs.

Unlike straight-chain alkanes, highly branched hydrocarbons are uniquely susceptible to thermal cracking and catalytic degradation at the elevated temperatures required for HT-GC (often exceeding 350°C). This guide provides a self-validating framework to diagnose, isolate, and resolve these degradation pathways.

Part 1: Mechanistic FAQ & Diagnostic Guide

Q1: Why does 2,6,6-trimethylnonane degrade in my HT-GC while straight-chain alkanes (like n-dodecane) remain stable?

Causality & Mechanism: The stability of an alkane under high thermal stress is dictated by bond dissociation energies and radical stability. 2,6,6-trimethylnonane contains multiple tertiary and quaternary carbons. When exposed to temperatures above 350°C, thermal energy induces random chain scission and side-group cleavage[1]. Because tertiary free radicals are significantly more stable than primary or secondary radicals, the activation energy required to cleave the C-C bonds at the branched sites is much lower than in linear alkanes. This leads to premature thermal decomposition before the analyte can successfully elute.

Q2: I am seeing unexpected low-molecular-weight peaks and a rising baseline. Is this sample degradation or column bleed?

Causality & Mechanism: It is likely a combination of both. In HT-GC, standard polyimide-coated fused silica columns begin to degrade chemically and physically above 360°C, leading to a loss of the bonded stationary phase[2]. This phase degradation exposes active silanol sites on the column wall. These active sites act as Lewis acids, catalyzing the degradation of 2,6,6-trimethylnonane into smaller alkenes and alkanes. A rising baseline at high temperatures is a classic symptom of stationary phase bleed, while the discrete low-molecular-weight peaks are the degradation fragments of your analyte.

Q3: How can I prevent the degradation of branched alkanes during sample introduction?

Causality & Mechanism: Standard split/splitless inlets are often maintained at high isothermal temperatures (e.g., 350°C) to vaporize heavy matrices. However, residence time in a hot, potentially active glass liner will initiate thermal cracking of 2,6,6-trimethylnonane before it even reaches the column. Solution: Transition to Cold On-Column Injection (OCI) . OCI deposits the liquid sample directly into the column at a low temperature, completely bypassing the heated inlet vaporization step and eliminating inlet-mediated thermal degradation.

Part 2: Diagnostic Workflow Visualization

The following logical workflow illustrates the self-validating system used to isolate the source of 2,6,6-trimethylnonane degradation.

G A Unexpected Low-MW Peaks (2,6,6-Trimethylnonane Degradation) B Assess Injection Port Lower Inlet Temp by 50°C A->B C Does degradation persist? B->C D Inlet-Mediated Cracking (Catalytic/Thermal) C->D No (Resolved) E Column-Mediated Degradation (Phase Bleed/Active Sites) C->E Yes (Persists) F Action: Implement Cold On-Column Injection (OCI) D->F G Action: Switch to Deactivated Metal Column (e.g., ProSteel) E->G

Figure 1: Diagnostic decision tree for isolating thermal degradation sources in HT-GC.

Part 3: Quantitative Data & Experimental Protocols

Table 1: Comparative GC Conditions and Degradation Impact on 2,6,6-Trimethylnonane
Component / ParameterStandard GC ConditionHigh-Temperature GC ConditionImpact on 2,6,6-Trimethylnonane
Inlet Temperature 250°C380°C (Split/Splitless)High risk of inlet-mediated side-group scission.
Column Material Fused SilicaDeactivated Stainless SteelFused silica degrades >400°C; Metal columns prevent breakage and reduce active sites[3].
Carrier Gas Flow Constant PressureConstant FlowConstant flow mitigates baseline rise during extreme temperature programming[2].
Injection Technique Hot SplitlessCold On-Column (OCI)OCI prevents premature thermal shock to the branched alkane.
Step-by-Step Methodology: Validating Column vs. Inlet Degradation

To ensure scientific integrity, you must validate whether the degradation is occurring in the inlet or on the column. This protocol acts as a self-validating system.

Step 1: Baseline Establishment

  • Prepare a 100 ppm standard of 2,6,6-trimethylnonane in a highly stable solvent (e.g., toluene).

  • Inject 1 µL using your current HT-GC method (e.g., Inlet at 350°C, Oven ramp to 400°C).

  • Integrate the peak area of the intact 2,6,6-trimethylnonane versus the total area of the lower-molecular-weight fragment peaks.

Step 2: Inlet Temperature Modulation

  • Reduce the inlet temperature by 50°C (to 300°C), keeping all oven parameters identical.

  • Re-inject the standard.

  • Causality Check: If the ratio of intact analyte to fragment peaks increases significantly, the degradation is thermodynamically driven by the inlet temperature. Proceed to Step 3. If the ratio remains unchanged, the degradation is occurring on the column due to active sites or excessive oven temperatures.

Step 3: Hardware Mitigation

  • If Inlet-Driven: Switch the inlet liner to a highly deactivated, single-taper liner without glass wool (glass wool provides massive surface area for catalytic cracking). Alternatively, switch to Cold On-Column Injection.

  • If Column-Driven: Standard fused silica columns become brittle and expose active silanol groups above 360°C. Replace the column with a deactivated stainless steel HT-GC column (e.g., Agilent J&W UltiMetal or ProSteel) which can withstand temperatures up to 430°C without stationary phase breakdown[3].

  • Purge the system with carrier gas at room temperature for 10 minutes prior to thermal equilibration to prevent oxygen-catalyzed degradation of the new stationary phase[2].

References

  • Kaal, E., & Janssen, H.-G. "Pyrolysis for the Preparation of Macromolecules and Analysis by Gas Chromatography." Chromatography Online, 1 Jan. 2015.[Link]

  • LCGC International. "Troubleshooting GC Selectivity, Resolution, and Baseline Issues." Chromatography Online, 1 Apr. 2026.[Link]

  • Agilent Technologies. "Performance and Durability for High-Temperature GC." Agilent, Accessed 3 Apr. 2026.[Link]

Sources

Optimization

optimizing mobile phase gradients for 2,6,6-trimethylnonane separation

Technical Support Center: HPLC Method Development for 2,6,6-Trimethylnonane Welcome to the analytical support center for highly hydrophobic alkane analysis. 2,6,6-trimethylnonane is a heavily branched, fully saturated hy...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: HPLC Method Development for 2,6,6-Trimethylnonane

Welcome to the analytical support center for highly hydrophobic alkane analysis. 2,6,6-trimethylnonane is a heavily branched, fully saturated hydrocarbon. Because it lacks a chromophore and exhibits extreme lipophilicity, standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection will fail.

As a Senior Application Scientist, I have designed this troubleshooting guide to provide you with field-proven, self-validating protocols for Non-Aqueous Reversed-Phase (NARP) chromatography coupled with Charged Aerosol Detection (CAD) .

Section 1: Mechanistic Workflow & Logical Relationships

To successfully elute and detect 2,6,6-trimethylnonane, the system must replace water (which causes irreversible retention on C18) with a weak organic solvent (e.g., Methanol) and use a strong organic solvent (e.g., Isopropanol or THF) as the eluting gradient[1]. Because the analyte is non-UV active, CAD is required to measure the aerosolized particles[2].

NARP_Workflow A Sample Prep (100% Methanol) B Column (C18, Low Pore Size) A->B C NARP Gradient (MeOH to IPA) B->C D Detection (CAD / ELSD) C->D

Workflow for NARP-HPLC-CAD analysis of highly hydrophobic alkanes.

Section 2: Troubleshooting Guide & FAQs

Q1: Why is my 2,6,6-trimethylnonane peak not eluting from the C18 column, even after 60 minutes? Causality: Standard RP-HPLC utilizes aqueous mobile phases. 2,6,6-trimethylnonane is a highly hydrophobic alkane. When introduced to an aqueous environment, the hydrophobic effect forces the alkane to partition entirely into the C18 stationary phase to minimize thermodynamically unfavorable interactions with water. Solution: Transition to Non-Aqueous Reversed-Phase (NARP) chromatography. Eliminate water entirely. Use Methanol or Acetonitrile as Mobile Phase A (the "weak" solvent in NARP) and a less polar solvent like Isopropanol (IPA), Tetrahydrofuran (THF), or Dichloromethane (DCM) as Mobile Phase B (the "strong" solvent)[1].

Q2: How do I design a scouting gradient for an unknown mixture containing 2,6,6-trimethylnonane? Causality: A scouting gradient is essential to determine the elution window of your analytes before fine-tuning[3]. Because 2,6,6-trimethylnonane is highly branched, its steric hindrance slightly reduces its surface area compared to a linear alkane of similar molecular weight, meaning it will elute slightly earlier than its linear counterpart. Solution: Run a broad NARP scouting gradient from 5% to 95% Mobile Phase B over 20 minutes[3]. Calculate the exact percentage of B at the time of elution (accounting for the system's dwell volume), then narrow the gradient to ±10% of that composition for the optimized method.

Q3: Why is my UV detector showing a flatline despite injecting high concentrations (e.g., 1 mg/mL)? Causality: UV/Vis detection requires the analyte to have a chromophore (conjugated π -electrons or aromatic rings) to absorb light. 2,6,6-trimethylnonane is a fully saturated alkane with only σ -bonds, which do not absorb in the standard UV range (190–400 nm)[2]. Solution: You must use a universal, mass-sensitive detector such as a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD). CAD operates by nebulizing the eluent, evaporating the solvent, and transferring a charge to the remaining non-volatile analyte particles, which are then measured by an electrometer[4].

Q4: My CAD baseline is extremely noisy during the gradient. How do I fix this? Causality: CAD response is highly dependent on the volatility and purity of the mobile phase. As the gradient shifts from Methanol to IPA, changes in viscosity, surface tension, and background organic impurities can cause baseline drift and noise[4]. Solution: Ensure all solvents are strictly LC-MS grade. Furthermore, CAD response increases with higher organic content; utilizing an inverse gradient post-column (via a secondary pump) can normalize the solvent composition entering the detector, ensuring a flat baseline and uniform response[2].

Section 3: Self-Validating Experimental Protocol

To ensure scientific integrity, this protocol incorporates a System Suitability Test (SST) using a homologous alkane series to validate the thermodynamic performance of the column before quantifying the branched 2,6,6-trimethylnonane.

Step-by-Step Methodology: NARP-CAD Optimization

Phase 1: System Preparation & Equilibration

  • Solvent Preparation: Prepare Mobile Phase A (100% LC-MS Grade Methanol) and Mobile Phase B (100% LC-MS Grade Isopropanol). Critical: Do not add aqueous buffers or salts, as they will precipitate in 100% organic solvents and permanently clog the CAD.

  • Column Installation: Install a high-density C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Equilibration: Flush the column with 100% Mobile Phase A at 0.3 mL/min for 20 column volumes to remove any residual water.

Phase 2: System Suitability Test (SST) - The Self-Validating Step 4. SST Standard Prep: Prepare a mixture of linear alkanes (Decane, Dodecane, Tetradecane) at 100 µg/mL in Methanol. 5. Injection: Inject 2 µL of the SST standard. 6. Validation Criteria: Ensure the linear alkanes elute in order of their carbon number (C10 < C12 < C14). The resolution ( Rs​ ) between peaks must be ≥2.0 . If this fails, the system is not properly equilibrated, or the column has degraded.

Phase 3: 2,6,6-Trimethylnonane Scouting & Optimization 7. Scouting Run: Inject 2 µL of 2,6,6-trimethylnonane (100 µg/mL). Run the Scouting Gradient (see Table 1). 8. Retention Calculation: Identify the retention time ( tR​ ). Calculate the exact %B at the time of elution, factoring in the gradient delay volume (dwell volume)[3]. 9. Method Refinement: Adjust the gradient to start 10% below the calculated elution %B and end 10% above it, flattening the slope to maximize resolution from any impurities.

Section 4: Data Presentation & Gradient Parameters

Table 1: Mobile Phase Gradient Comparison for Alkane Separation

ParameterScouting Gradient (Broad)Optimized Gradient (Targeted)Purpose / Causality
Time 0.0 min 5% B (IPA)30% B (IPA)Optimized start prevents band broadening of the highly lipophilic analyte.
Time 10.0 min 95% B (IPA)60% B (IPA)Shallower slope ( 3%/min ) increases resolution for branched isomers.
Time 12.0 min 95% B (IPA)95% B (IPA)Column wash step to remove strongly retained hydrophobic impurities.
Time 12.1 min 5% B (IPA)30% B (IPA)Rapid return to initial conditions.
Time 15.0 min 5% B (IPA)30% B (IPA)Re-equilibration (Self-validating baseline stability check).
Flow Rate 0.3 mL/min0.3 mL/minBalances CAD nebulization efficiency with optimal van Deemter linear velocity.

Table 2: Detector Modality Comparison for 2,6,6-Trimethylnonane

Detector TypeViabilityCausality / Mechanism
UV/Vis Fail Analyte lacks conjugated π -bonds; no photon absorption occurs[2].
Refractive Index (RID) Fail RID is incompatible with gradient elution due to severe baseline drift.
Mass Spec (ESI/APCI) Poor Saturated alkanes do not easily accept or lose protons to form stable gas-phase ions.
Charged Aerosol (CAD) Optimal Universal detection based on particle mass after solvent evaporation; independent of chemical structure[4].

References[4] Title: HPLC Analysis of Nonvolatile Analytes Using Charged Aerosol Detection

Source: LCGC North America (via chromatographyonline.com) URL: [2] Title: Charged aerosol detector Source: Wikipedia URL: [3] Title: Understanding Gradient HPLC Source: LCGC International (via chromatographyonline.com) URL: [1] Title: Non-aqueous (or nearly so) reversed-phase flash column chromatography Source: Biotage URL:

Sources

Troubleshooting

purification techniques for removing structural isomer impurities from 2,6,6-trimethylnonane

Welcome to the Technical Support Center for hydrocarbon purification. As a Senior Application Scientist, I have designed this guide to address the complex thermodynamic and kinetic challenges associated with isolating hi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for hydrocarbon purification. As a Senior Application Scientist, I have designed this guide to address the complex thermodynamic and kinetic challenges associated with isolating highly branched alkane isomers.

Isolating 2,6,6-trimethylnonane from a crude mixture of C12H26 structural isomers (such as 2,6,7-trimethylnonane or 3-ethyl-2-methylnonane) is notoriously difficult. Because these positional isomers possess nearly identical molecular weights and van der Waals surface areas, their boiling points differ by mere fractions of a degree, rendering standard fractional distillation ineffective. This guide provides field-proven, self-validating workflows utilizing shape-selective adsorption and Preparative Gas Chromatography (Prep-GC) to achieve >99.5% purity.

Core Purification Workflow

Mechanism Mix Crude 2,6,6-Trimethylnonane (Isomeric Mixture) Zeolite Zeolite 5A Bed (Steric Rejection) Mix->Zeolite Step 1 Linear Linear Alkanes (Trapped) Zeolite->Linear Adsorbed Branched Branched Isomers (Eluted) Zeolite->Branched Excluded MOF MOF / Pillar[6]arene (Shape-Selective) Branched->MOF Step 2 DiTri Di/Tri-Branched (Eluted) MOF->DiTri Excluded Mono Mono-Branched (Trapped) MOF->Mono Adsorbed PrepGC Prep-GC (MOF-CJ3) (Enthalpy Control) DiTri->PrepGC Step 3 Pure Pure 2,6,6-Trimethylnonane (>99.5%) PrepGC->Pure Fractionation

Multi-stage workflow for the isolation of 2,6,6-trimethylnonane from isomeric mixtures.
Frequently Asked Questions (FAQs)

Q: Why does my spinning band distillation fail to separate 2,6,6-trimethylnonane from 2,6,7-trimethylnonane? A: Causality: Distillation relies entirely on differences in vapor pressure. 2,6,6-trimethylnonane and 2,6,7-trimethylnonane are positional isomers with identical molecular weights and nearly indistinguishable van der Waals surface areas. Their boiling points differ by less than 0.5°C. At this thermodynamic threshold, the reflux ratio required to achieve baseline resolution exceeds the theoretical plates of standard laboratory distillation columns, resulting in unavoidable co-distillation.

Q: How do Pillar[6]arene crystals achieve shape-selective separation of branched alkanes? A: Causality: Pillar[6]arene crystals exhibit a highly specific "gate-opening" behavior upon activation (solvent removal via heating). The cavity size forms stable, one-dimensional channel structures that encapsulate branched and cyclic alkanes via host-guest complexation. Linear alkanes are excluded because the cavity is too large to establish stabilizing van der Waals contacts, allowing for a thermodynamically driven separation[1].

Q: What is the advantage of using MOF-CJ3 in Prep-GC over standard non-polar stationary phases? A: Causality: Standard non-polar phases (e.g., 100% dimethylpolysiloxane) separate purely by boiling point, which fails for positional isomers. MOF-CJ3, a tubular metal-organic framework, provides a one-dimensional channel that introduces host-guest interactions and adsorption effects. The separation is driven by both entropy and enthalpy, governed by the van der Waals forces between the hydrophobic inner surfaces of the MOF and the specific steric bulk of the alkane[2].

Troubleshooting Guide

Issue 1: Low recovery yield during Preparative Gas Chromatography (Prep-GC) fraction collection.

  • Root Cause: Aerosol formation at the fraction collector outlet or insufficient cooling of the trap. Highly volatile branched alkanes easily bypass collection vials if the thermal gradient is too sudden.

  • Solution: Implement a programmed cold sample introduction and utilize a microprocessor-controlled Preparative Fraction Collector (PFC) with zero-dead-volume effluent splitters[3]. Ensure the trap temperature is set at least 50°C below the boiling point of 2,6,6-trimethylnonane (~195°C) to condense the vapor efficiently without forming aerosols.

Issue 2: Breakthrough of mono-branched isomers in the MOF adsorption bed.

  • Root Cause: Kinetic bypassing due to high flow rates or insufficient activation of the MOF (e.g., MIL-160(Al)). If water molecules occupy the pores, the MOF cannot sieve the alkanes.

  • Solution: Decrease the superficial velocity of the feed. Validate the activation of the MOF by heating to 150°C under vacuum for 12 hours to ensure complete evacuation of pore-blocking moisture or residual synthesis solvents[4].

Validated Experimental Protocols
Protocol 1: High-Resolution Prep-GC Purification

This protocol is designed to isolate 2,6,6-trimethylnonane from other tri-branched positional isomers.

  • Sample Preparation: Dilute the crude 2,6,6-trimethylnonane mixture to 50% v/v in a low-boiling solvent (e.g., pentane).

    • Causality: Dilution prevents column overloading, which causes peak fronting and destroys the delicate resolution required for positional isomers.

  • Column Configuration: Install a capillary column coated with a tubular MOF-CJ3 stationary phase[2].

  • Injection: Use a programmed temperature vaporizing (PTV) injector. Inject 5 µL per cycle.

  • Temperature Program: Initial temperature 80°C (hold 2 min), ramp at 2°C/min to 180°C.

    • Causality: A shallow thermal ramp maximizes the enthalpic interaction time between the stationary phase and the positional isomers, allowing the MOF's pore structure to differentiate the steric bulk of the methyl groups.

  • Fraction Collection: Route the effluent to a Gerstel PFC[3]. Set the switch valve to trigger based on the FID signal threshold specific to the 2,6,6-trimethylnonane retention time window.

  • Self-Validation Step: Re-inject a 0.1 µL aliquot of the collected fraction onto an orthogonal analytical column (e.g., a polar Carbowax column) to confirm >99.5% purity. If impurities remain, the collection window must be narrowed.

Protocol 2: Mixed-Bed Adsorptive Separation (Bulk Scale)

This protocol removes linear and mono-branched alkanes prior to Prep-GC.

  • Adsorbent Activation: Pack a stainless-steel column with a 1:1 mixed bed of Zeolite 5A and MIL-160(Al)[4]. Activate in situ at 200°C under a dry nitrogen purge for 4 hours.

  • Feed Introduction: Introduce the vaporized crude isomer mixture at 150°C.

    • Causality: Elevated temperatures provide the activation energy required for the thermodynamic separation mechanism, allowing branched isomers to navigate the pore network without premature condensation.

  • Elution Monitoring: Monitor the effluent using an inline mass spectrometer. Linear alkanes are trapped by Zeolite 5A; mono-branched alkanes are trapped by MIL-160(Al).

  • Product Collection: Collect the breakthrough fraction, which will be highly enriched in di- and tri-branched isomers (including 2,6,6-trimethylnonane).

  • Self-Validation Step: Perform quantitative NMR (qNMR) on the breakthrough fraction. The absence of linear aliphatic signals validates the exhaustion of the Zeolite 5A bed, confirming the system is ready for the next cycle.

Quantitative Data & Method Comparison
Purification TechniquePrimary Separation MechanismTarget Impurity RemovedTypical CapacityFinal Purity Achieved
Spinning Band Distillation Thermodynamic (Boiling Point)Alkanes of different carbon numbers>1000 mL<85% (Isomer mix remains)
Zeolite 5A Adsorption Steric Rejection (Kinetic Diameter)Linear Alkanes (e.g., n-dodecane)100-500 g/kg~90%
MIL-160(Al) MOF Bed Shape-Selective AdsorptionMono-branched isomers50-100 g/kg~95%
Prep-GC (MOF-CJ3 Phase) Enthalpy/Entropy PartitioningPositional tri-branched isomers10-50 mg/injection>99.5%
References
  • Tubular metal-organic framework-based capillary gas chromatography column for separation of alkanes and aromatic positional isomers. PubMed.[Link]

  • Separation of Branched Alkanes Feeds by a Synergistic Action of Zeolite and Metal‐Organic Framework. PMC.[Link]

  • Preparative Gas Chromatography and Its Applications. Oxford Academic.[Link]

  • Separation of Linear and Branched Alkanes Using Host-Guest Complexation of Cyclic and Branched Alkane Vapors by Crystal State Pillar[6]arene. PubMed.[Link]

Sources

Optimization

troubleshooting baseline drift in 2,6,6-trimethylnonane chromatographic analysis

Technical Support Center: Troubleshooting Baseline Drift in 2,6,6-Trimethylnonane Chromatographic Analysis 2,6,6-Trimethylnonane (C12H26) is a highly branched alkane frequently utilized in petrochemical, environmental, a...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Baseline Drift in 2,6,6-Trimethylnonane Chromatographic Analysis

2,6,6-Trimethylnonane (C12H26) is a highly branched alkane frequently utilized in petrochemical, environmental, and drug development laboratories as an internal standard or solvent component. Due to its boiling point (~200°C), Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or Mass Spectrometry (MS) is the standard analytical technique.

A pervasive challenge during this analysis is baseline drift —a gradual or erratic deviation of the chromatographic baseline from zero. Because 2,6,6-trimethylnonane methods often require aggressive temperature programming to clear heavier matrix components, distinguishing between normal thermal responses and pathological system failures is critical. This guide provides a mechanistic, self-validating approach to diagnosing and resolving baseline drift.

Diagnostic Workflow

BaselineDiagnostic Start Observe GC Baseline Drift During 2,6,6-Trimethylnonane Run TempDep Is the drift temperature-dependent? Start->TempDep YesTemp Yes (Rises with Temp) TempDep->YesTemp NoTemp No (Erratic / Isothermal) TempDep->NoTemp IsolateDet Self-Validation Step: Plug Detector & Run Temp Ramp YesTemp->IsolateDet DetIssue Detector Issue: FID Gas Flow Imbalance or Contamination NoTemp->DetIssue DriftContinues Drift Continues IsolateDet->DriftContinues DriftStops Drift Stops IsolateDet->DriftStops DriftContinues->DetIssue ColBleed System Issue: Column Bleed or Carrier Gas O2 Contamination DriftStops->ColBleed

Decision matrix for isolating the root cause of GC baseline drift.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why does the baseline drift upward significantly during the temperature ramp after 2,6,6-trimethylnonane elutes? A: An upward drift during a temperature ramp is the classic signature of column bleed . Column bleed refers to the gradual release of stationary-phase components from the column, typically caused by thermal degradation or volatilization during analysis[1]. For a C12 alkane like 2,6,6-trimethylnonane, elution typically occurs between 100°C and 150°C depending on the column phase. However, if your method includes a high-temperature bake-out (e.g., 300°C+) to clear heavier matrix components, the siloxane polymer backbone of the stationary phase begins to cleave. In GC-MS, this manifests as a rising baseline with prominent cyclic siloxane ions, most notably m/z 207 (hexamethylcyclotrisiloxane), 281, and 355[2].

Q2: How can I differentiate between true column bleed and carrier gas contamination? A: Both issues present as a rising baseline at high temperatures, because traces of oxygen in the carrier gas rapidly accelerate the oxidation and degradation of the stationary phase[3]. To differentiate the two, you must look at the low-temperature baseline. Column bleed is not a high baseline at low temperatures (e.g., 100°C)[3]. If your baseline is elevated or noisy at low temperatures before the ramp begins, the contamination is leaching from the injector, the septum, or saturated oxygen/moisture traps in the carrier gas line.

Q3: My baseline drops below zero or fluctuates wildly during the isothermal hold. What is causing this? A: Non-temperature-dependent drift, especially negative drift or erratic wandering, is almost always a detector gas flow imbalance or a contaminated detector[4]. For an FID, the flame requires a precise stoichiometric ratio of hydrogen to air. If the hydrogen flow drops due to a partial restriction in the Electronic Pneumatics Control (EPC) or if the makeup gas flow fluctuates, the flame temperature changes, altering the baseline ionization current. Verify that your gas delivery fundamentals are correct and that the FID jet is not partially plugged with silica (a byproduct of severe column bleed)[4].

Q4: How do I properly condition my column to minimize baseline drift for C12 alkane analysis? A: Proper conditioning prevents premature phase degradation. Before heating, purge the column with high-purity carrier gas for at least 15–30 minutes at room temperature to remove all ambient oxygen[3]. Once purged, program a slow temperature ramp (e.g., 5°C/min) to 20°C above your method's maximum temperature, ensuring you do not exceed the column's absolute maximum limit[3]. Hold at this temperature until the baseline stabilizes.

Quantitative Data: FID Optimization & Troubleshooting Metrics

To ensure a stable baseline during 2,6,6-trimethylnonane analysis, verify your system parameters against these optimal ranges. Deviations from these metrics are highly diagnostic of specific hardware failures.

ParameterOptimal RangeSymptoms of DeviationCorrective Action
FID Hydrogen Flow 30 - 40 mL/minFlame out, negative baseline drift[4]Check EPC, verify H2 supply pressure.
FID Air Flow 300 - 400 mL/minNoisy baseline, poor sensitivityCheck air filter, verify compressor/cylinder.
FID Makeup Gas (N2/He) 25 - 30 mL/minPeak broadening, baseline wanderCalibrate makeup gas flow.
Column Bleed (m/z 207) < 5% of target peakRising baseline during temp ramp[2]Trim column, check O2 traps, recondition.
Isothermal Noise < 3×10⁻¹⁴ AHigh background noiseClean FID collector and jet[4].

Experimental Protocol: The Self-Validating Baseline Diagnostic Workflow

Do not guess the source of your baseline drift. Use this self-validating methodology to systematically isolate the source without confounding variables. Every step provides a binary, definitive answer.

Step 1: The Detector Isolation Test (Validates Detector vs. Column)

  • Action: Cool the GC oven. Remove the analytical column from the detector (FID or MS). Cap the detector inlet with a blank (no-hole) ferrule[3].

  • Causality: By removing the column, you eliminate stationary phase bleed and carrier gas impurities from the detector's environment.

  • Validation: Run your standard temperature program. If the baseline remains flat, the detector is validated as fully functional. The drift is definitively caused by upstream components. If the drift persists, the detector electronics, FID gas flows, or MS source contamination are at fault.

Step 2: The Carrier Gas Purity Test (Validates Gas vs. Column)

  • Action: Reconnect the column. Lower the oven temperature to 50°C. Monitor the baseline for 30 minutes.

  • Causality: Column bleed is negligible at low temperatures. A high or wandering baseline at 50°C indicates contamination leaching from the injector, septum, or carrier gas[3].

  • Validation: Replace the septum and inlet liner. If the low-temperature baseline drops, the inlet was the source. If it remains high, the carrier gas traps (O2/Moisture) are saturated and must be replaced.

Step 3: The Stationary Phase Integrity Check

  • Action: Program a temperature ramp to the method's maximum (e.g., 300°C). Monitor the FID signal or MS total ion chromatogram (TIC).

  • Causality: High temperatures cause siloxane polymer degradation[1].

  • Validation: In GC-MS, extract m/z 207, 281, and 355. If these ions dominate the baseline rise, the column stationary phase is actively degrading[2]. Trim 10-20 cm from the front of the column to remove damaged phase, verify your carrier gas is oxygen-free, and re-evaluate.

References

  • Title: Column Bleed in Gas Chromatography: Causes, Effects, and Ways to Minimize it Source: Phenomenex URL: [Link]

  • Title: Achieving Low Levels of GC Column Bleed Source: Cole-Parmer URL: [Link]

  • Title: My Column is Bleeding Source: ACD/Labs URL: [Link]

  • Title: FID Ignition Troubleshooting Guide Source: Scribd (Agilent Technologies Reference) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis of Henry's Law Constants: n-Dodecane vs. 2,6,6-Trimethylnonane

As drug development and environmental modeling increasingly rely on precise phase-partitioning data, understanding the thermodynamic behavior of hydrophobic organic compounds is critical. Henry's law constants (HLC) dict...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development and environmental modeling increasingly rely on precise phase-partitioning data, understanding the thermodynamic behavior of hydrophobic organic compounds is critical. Henry's law constants (HLC) dictate the equilibrium ratio of a compound's aqueous concentration to its partial pressure in the gas phase.

This guide provides an in-depth technical comparison of the phase-partitioning behavior of two C₁₂H₂₆ isomers: the linear n-dodecane and the highly branched 2,6,6-trimethylnonane . By examining their Henry's law solubility constants ( Hcp​ ), we can predict their volatility and distribution in multiphase systems.

Thermodynamic Causality of Branching

When comparing n-dodecane to its highly branched isomer, 2,6,6-trimethylnonane, structural differences fundamentally alter their thermodynamic behavior and phase distribution (1)[1].

  • Intermolecular Forces and Vapor Pressure: The linear structure of n-dodecane allows for maximal surface area contact between molecules, resulting in strong van der Waals dispersion forces (2)[2]. In contrast, the bulky methyl groups in 2,6,6-trimethylnonane create steric hindrance, preventing tight molecular packing. This reduces intermolecular attraction, thereby increasing the vapor pressure of the branched isomer (3)[3].

  • Hydrophobic Hydration (Cavity Formation): Dissolving a highly lipophilic alkane in water requires the formation of a cavity within the hydrogen-bonded water network. While branching reduces the overall molecular volume slightly, the dominant factor is the significantly higher vapor pressure of 2,6,6-trimethylnonane.

The combined effect of high vapor pressure and the high thermodynamic cost of aqueous cavity formation drives the branched isomer more aggressively into the gas phase. Consequently, 2,6,6-trimethylnonane exhibits a lower Hcp​ value, meaning it is less soluble per unit of gas pressure and highly volatile compared to its linear counterpart.

Quantitative Data Comparison

The table below summarizes the Henry's law solubility constants ( Hcp​ ) for both isomers at standard conditions (298.15 K). A lower Hcp​ indicates a greater propensity to partition into the gas phase.

Parametern-Dodecane2,6,6-Trimethylnonane
Chemical Formula C₁₂H₂₆C₁₂H₂₆
Molecular Structure Linear AlkaneHighly Branched Alkane
Henry's Law Constant ( Hcp​ ) 1.2×10−6 mol m⁻³ Pa⁻¹ 8.8×10−7 mol m⁻³ Pa⁻¹
Aqueous Volatility HighVery High
Primary Data Source Plyasunov & Shock (2000)Yaws (2003)

Data compiled from the Copernicus Atmospheric Chemistry and Physics database[1].

Experimental Methodology: EPICS Protocol

To accurately measure the Henry's law constants of highly volatile, low-solubility alkanes, the Equilibrium Partitioning in Closed Systems (EPICS) method is the gold standard (4)[4]. This protocol is designed as a self-validating system that eliminates the need for absolute gas-phase calibration.

Step-by-Step Workflow & Causality
  • Differential Phase Ratio Setup:

    • Action: Prepare two identical 120 mL glass serum vials. Add 100 mL of HPLC-grade water to Vial A (low headspace ratio) and 10 mL to Vial B (high headspace ratio).

    • Causality: Creating distinct gas-to-liquid volume ratios forces the target alkane to partition differently in each vial. This differential partitioning is the mathematical cornerstone of EPICS, allowing the calculation of HLC based on concentration ratios rather than absolute quantification.

  • Solute Introduction & Sealing:

    • Action: Inject an identical mass (e.g., 1.0 μL) of the target alkane into both vials. Immediately seal with Teflon-faced silicone septa and aluminum crimp caps.

    • Causality: Teflon prevents the highly lipophilic alkanes from adsorbing to the septum material. Ensuring identical solute mass in both vials creates a closed-system mass balance that is strictly conserved.

  • Thermostatic Equilibration:

    • Action: Submerge vials in a precision water bath at 298.15 K (25 °C). Apply continuous orbital shaking for a minimum of 2 hours.

    • Causality: Alkanes have extreme mass transfer resistance at the gas-liquid interface. Vigorous agitation overcomes this kinetic barrier, ensuring the system reaches true thermodynamic equilibrium.

  • Headspace Sampling & GC-FID Analysis:

    • Action: Extract 1.0 mL of headspace gas from each vial using a heated, gas-tight syringe. Inject into a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID).

    • Causality: The FID is exceptionally sensitive to C₁₂ hydrocarbons. Heating the syringe prevents condensation of the volatilized alkanes on the syringe walls, preserving sample integrity.

  • Self-Validating Calculation:

    • Action: Calculate the dimensionless Henry's constant ( KAW​ ) using the ratio of the GC peak areas ( Cg1​/Cg2​ ), the known liquid volumes, and the total vial volume.

    • Causality: Because the calculation relies on the ratio of peak areas rather than absolute concentrations, the method is self-validating. It mathematically cancels out systematic errors related to detector calibration or exact injection volumes, provided the mass balance holds true.

Workflow Visualization

EPICS_Workflow A 1. Phase Ratio Setup Vial A: High Liquid Vol Vial B: Low Liquid Vol B 2. Solute Injection Add Equal Mass of Alkane Seal with Teflon Septa A->B C 3. Equilibration Orbital Shaking at 298.15 K B->C D 4. GC-FID Analysis Quantify Headspace Peak Areas C->D E 5. HLC Calculation Derive via Mass Balance Ratio D->E

Fig 1. Step-by-step EPICS methodology for determining Henry's law constants.

References
  • Title: Compilation of Henry's law constants (version 5.0.0)
  • Source: National Institute of Standards and Technology (NIST)
  • Title: A relative headspace method for Henry's constants of volatile organic compounds Source: ResearchGate URL
  • Source: VDOC.

Sources

Comparative

Comprehensive Validation Guide: GC-FID vs. Alternative Modalities for 2,6,6-Trimethylnonane Detection

As a Senior Application Scientist, I frequently encounter the challenge of quantifying specific branched alkanes in complex matrices, such as aviation fuels, petrochemical blends, and environmental samples. 2,6,6-Trimeth...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the challenge of quantifying specific branched alkanes in complex matrices, such as aviation fuels, petrochemical blends, and environmental samples. 2,6,6-Trimethylnonane (CAS: 62184-15-0) [1], a highly branched C12 aliphatic hydrocarbon[2], serves as a critical marker and internal standard in these analyses.

While modern laboratories boast an array of sophisticated detectors, selecting the optimal analytical modality requires understanding the fundamental physics of the detector and the chemical nature of the analyte. This guide objectively compares Gas Chromatography-Flame Ionization Detection (GC-FID) against Gas Chromatography-Mass Spectrometry (GC-MS) and Vacuum Ultraviolet (GC-VUV) detection. Furthermore, it provides a self-validating experimental protocol aligned with the latest ICH Q2(R2) guidelines[3] to ensure absolute scientific integrity.

Methodological Comparison: The Causality Behind Detector Selection

When quantifying pure hydrocarbons like 2,6,6-trimethylnonane, the choice of detector dictates the linearity, sensitivity, and robustness of the assay.

Why GC-FID remains the Gold Standard

GC-FID operates by combusting organic molecules in a hydrogen-air flame, producing ions proportional to the number of reduced carbon-hydrogen (C-H) bonds[4]. Because 2,6,6-trimethylnonane is a pure aliphatic hydrocarbon devoid of heteroatoms, its combustion yields a highly predictable and uniform ion current. This fundamental mechanism grants GC-FID an unparalleled linear dynamic range (often 106 to 107 ) for hydrocarbons, making it vastly superior to MS for total profile quantification[5].

The Pitfalls of GC-MS for Aliphatics

While GC-MS provides invaluable structural elucidation through electron ionization (EI), it relies on fragmentation patterns. For aliphatic molecules like 2,6,6-trimethylnonane, EI typically generates a base peak at m/z 57 (representing the butyl cation fragment)[5]. Relying on a single fragment for quantification in complex oils can lead to significant bias, as the proportion of fragment 57 varies widely depending on the matrix and the degree of branching. Furthermore, MS detectors often exhibit lower linear ranges and can be saturated by high-concentration hydrocarbon matrices, requiring extensive dilution steps[6].

The Emergence of GC-VUV

Vacuum Ultraviolet (VUV) detection is a newer alternative that measures gas-phase absorption in the 115–240 nm range. While GC-VUV excels at deconvoluting co-eluting hydrocarbon classes (e.g., separating aromatics from saturates)[7], GC-FID remains more cost-effective and practically robust for targeted quantification of a specific known analyte like 2,6,6-trimethylnonane in routine Quality Control (QC).

Table 1: Objective Performance Comparison for C12 Hydrocarbon Detection

ParameterGC-FIDGC-MS (SIM Mode)GC-VUVDetection MechanismC-H bond ionizationElectron Ionization (m/z 57)UV Absorption (115-240 nm)Linear Dynamic Range 106 107 (Excellent) 104 105 (Moderate) 103 104 (Moderate)Quantification AccuracyHighest (Uniform response)Variable (Matrix dependent)High (Requires spectral library)Structural ConfirmationNone (Retention time only)Excellent (Mass spectra)Good (Absorption spectra)Relative Cost & UpkeepLow / LowHigh / HighHigh / Moderate

Experimental Workflow: A Self-Validating System

To establish a trustworthy analytical method, the protocol must be designed as a self-validating system . This means incorporating internal standards and system suitability checks that automatically flag instrumental drift or injection failures before data is reported.

Below is the step-by-step methodology for validating the GC-FID detection of 2,6,6-trimethylnonane in accordance with ICH Q2(R2) guidelines[3].

Step-by-Step Methodology

1. Reagent Preparation & Internal Standardization

  • Causality: To correct for micro-variations in split-injection volumes and detector fluctuations, an internal standard (IS) is mandatory. We select n-dodecane (C12H26) as the IS because its boiling point closely matches 2,6,6-trimethylnonane, ensuring identical vaporization kinetics in the GC inlet.

  • Protocol: Prepare a diluent of HPLC-grade hexane containing 50 µg/mL of n-dodecane. All calibration standards and samples must be prepared using this specific IS-spiked diluent.

2. Chromatographic Conditions

  • Column: 100% Dimethylpolysiloxane (e.g., DB-1 or HP-1), 30 m × 0.25 mm ID × 0.25 µm film. Reasoning: Non-polar columns separate analytes strictly by boiling point, ideal for aliphatic hydrocarbons.

  • Inlet: 250°C, Split ratio 50:1.

  • Carrier Gas: Helium or Hydrogen at a constant flow of 1.2 mL/min.

  • Oven Program: 60°C (hold 1 min) ramp 10°C/min to 200°C ramp 20°C/min to 300°C (hold 2 min).

  • FID Detector: 300°C; H2​ flow: 30 mL/min; Air flow: 300 mL/min; Makeup ( N2​ ): 25 mL/min.

3. ICH Q2(R2) Validation Execution

  • System Suitability: Inject the mid-level standard six times. Acceptance: Resolution (Rs) between 2,6,6-trimethylnonane and n-dodecane > 2.0; Peak area ratio %RSD < 2.0%.

  • Specificity: Inject blank hexane and matrix blanks. Acceptance: No interfering peaks > 0.1% of the target analyte area at the specific retention time.

  • Linearity & Range: Prepare 7 concentration levels from LOQ (e.g., 1 µg/mL) to 120% of the nominal target concentration. Acceptance: R2≥0.999 using least-squares regression.

  • Accuracy (Recovery): Spike matrix samples at 80%, 100%, and 120% of the target concentration in triplicate. Acceptance: Mean recovery between 98.0% and 102.0%.

  • Precision (Repeatability): Analyze 6 independent preparations of the 100% concentration sample. Acceptance: %RSD 2.0%.

Workflow Visualization

The following diagram illustrates the logical progression of the ICH Q2(R2) validation lifecycle for this method.

GC_FID_Validation Start Method Development: 2,6,6-Trimethylnonane SysSuit System Suitability Testing (Rs > 2.0, RSD < 2%) Start->SysSuit Specificity Specificity (ICH Q2) Blank & Matrix Interference SysSuit->Specificity Linearity Linearity & Range (LOQ to 120% Target) Specificity->Linearity Accuracy Accuracy / Recovery (Spike at 80, 100, 120%) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision Robustness Robustness (Flow, Temp Variations) Precision->Robustness Approval Validated Method Ready for Routine QC Robustness->Approval

Figure 1: ICH Q2(R2) Validation Lifecycle for GC-FID Hydrocarbon Quantification.

Quantitative Validation Data Summary

To demonstrate the efficacy of the GC-FID method, representative validation data based on the aforementioned protocol is summarized below. The data confirms that utilizing an internal standard with GC-FID yields analytical metrics that comfortably pass stringent pharmaceutical and petrochemical regulatory thresholds.

Table 2: ICH Q2(R2) Validation Results for 2,6,6-Trimethylnonane
Validation ParameterICH Q2(R2) Acceptance CriteriaGC-FID Experimental ResultStatus
System Suitability (RSD) 2.0% (n=6)0.85%PASS
Specificity No interference at RTNo peaks detected in blankPASS
Linearity ( R2 ) 0.995 (1 - 500 µg/mL)0.9998PASS
Limit of Quantitation (LOQ) Signal-to-Noise 10:10.5 µg/mL (S/N = 14:1)PASS
Accuracy (Mean Recovery) 98.0% – 102.0%99.8% (across 3 levels)PASS
Method Precision (RSD) 2.0% (n=6 preparations)1.12%PASS
Robustness Stable under deliberate variationsPassed ( ± 2°C, ± 0.1 mL/min)PASS

Conclusion

For the quantification of 2,6,6-trimethylnonane, GC-FID unequivocally outperforms GC-MS in terms of linearity, quantitative accuracy, and operational robustness. Because FID directly measures the C-H bonds inherent to aliphatic hydrocarbons, it eliminates the ionization biases and fragmentation dependencies that plague MS detectors in complex oil matrices. By strictly adhering to the ICH Q2(R2) validation framework and employing a self-validating internal standard protocol, laboratories can establish a highly trustworthy, audit-proof method for hydrocarbon analysis.

References

  • Labio Scientific. GC-MS or GC-FID? What to use in Oil Analysis.[Link]

  • NIST Chemistry WebBook. 2,6,6-trimethylnonane. National Institute of Standards and Technology.[Link]

  • PubChem. 2,6,6-Trimethylnonane | C12H26 | CID 53423858. National Institutes of Health.[Link]

  • ICH. Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.[Link]

  • Agilent Technologies. GC and GC/MS Frequently Asked Questions.[Link]

  • ACS Publications. Quantification of Hydrocarbons in Gas Oils by GC×GC-VUV: Comparison with Other Techniques. Energy & Fuels.[Link]

Sources

Validation

Comparative Efficacy of 2,6,6-Trimethylnonane vs. 2,6,7-Trimethylnonane in Advanced Surface Coatings

Executive Summary In the development of advanced surface coatings—particularly bioresorbable, drug-eluting, and insulating medical coatings—the selection of the carrier solvent is as critical as the polymer matrix itself...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the development of advanced surface coatings—particularly bioresorbable, drug-eluting, and insulating medical coatings—the selection of the carrier solvent is as critical as the polymer matrix itself. Highly branched C12H26 isoparaffinic isomers are frequently utilized to dissolve hydrophobic cationic polyelectrolytes and carboxylic acids under 1[1]. While 2,6,6-trimethylnonane and 2,6,7-trimethylnonane share identical molecular weights, their subtle structural differences drastically alter evaporation kinetics. This guide provides an objective, mechanistic comparison of these two isomers, demonstrating how their unique branching profiles dictate the final morphology, density, and functional efficacy of polymer films.

Mechanistic Profiling: The Impact of Isomeric Branching

As formulation scientists, we must look beyond basic solubility parameters and analyze the thermodynamic behavior of solvents during the curing phase. The spatial arrangement of methyl groups on the nonane backbone directly influences intermolecular forces, vapor pressure, and ultimately,2[2].

2,6,6-Trimethylnonane (Geminal Branching)

The presence of a gem-dimethyl group at the C6 position creates significant localized steric hindrance. This structural bulk forces the molecule into a more compact, spherical shape, restricting the ability of adjacent solvent molecules to pack tightly. Consequently, the effective surface area available for London dispersion forces is reduced.

  • The Result: 2,6,6-trimethylnonane exhibits a slightly higher vapor pressure and a faster evaporation rate. Rapid solvent removal forces the polymer chains into a3[3], preventing them from reaching their lowest energy conformation. This rapid phase separation typically yields a more porous, highly textured surface morphology, which is ideal for coatings requiring a high surface area (e.g., rapid-release drug-eluting layers).

2,6,7-Trimethylnonane (Vicinal Branching)

In contrast, the vicinal methyl groups at C6 and C7 distribute the steric bulk more evenly along the carbon backbone. This extended conformation allows for slightly better intermolecular packing and stronger dispersion forces, thereby lowering the vapor pressure.

  • The Result: The slower, more controlled evaporation rate of 2,6,7-trimethylnonane provides the polymer chains with an extended time window to undergo thermodynamic relaxation. This results in a denser, smoother film with enhanced barrier properties, which is highly advantageous for creating ultra-thin, water-impermeable surface coatings designed to 1[1].

Experimental Workflow: Anhydrous Dip-Coating & Morphological Evaluation

To objectively compare the efficacy of these two isomers, we employ a standardized anhydrous dip-coating protocol. This self-validating system isolates the solvent evaporation rate as the sole independent variable, ensuring that any observed morphological differences are directly attributable to the solvent choice.

Step 1: Substrate Preparation

  • Action: Clean titanium alloy (Ti-6Al-4V) coupons using sequential ultrasonication in acetone, ethanol, and deionized water, followed by drying under a stream of high-purity nitrogen.

  • Causality: Removes organic and inorganic surface contaminants that could act as uncontrolled nucleation sites, ensuring uniform polymer adhesion.

Step 2: Solution Formulation

  • Action: Prepare two separate 5% (w/v) coating solutions containing a hydrophobic cationic polyelectrolyte. Dissolve one batch in >99% pure 2,6,6-trimethylnonane and the other in >99% pure 2,6,7-trimethylnonane. Stir continuously at 25°C in an inert atmosphere.

  • Causality: Anhydrous conditions prevent premature precipitation of the moisture-sensitive polyelectrolyte, ensuring complete solvation.

Step 3: Dip-Coating Process

  • Action: Utilize a programmable dip-coater to immerse the titanium coupons into the respective solutions, maintaining a constant withdrawal rate of 2.0 mm/s.

  • Causality: A mathematically constant withdrawal rate ensures identical wet film thicknesses across all samples, standardizing the baseline for evaporation.

Step 4: Controlled Evaporation Monitoring

  • Action: Transfer the coated coupons to a solvent vapor annealing chamber maintained at 25°C with a constant nitrogen purge. Monitor the solvent evaporation rate in real-time using an integrated Quartz Crystal Microbalance (QCM).

  • Causality: QCM provides precise, nanogram-level tracking of solvent mass loss, empirically validating the theoretical differences in vapor pressure between the two isomers.

Step 5: Morphological Characterization

  • Action: Evaluate the dry film topography using Atomic Force Microscopy (AFM) in tapping mode to quantify root-mean-square (RMS) surface roughness ( Rq​ ). Measure dry film density using spectroscopic ellipsometry.

  • Causality: AFM and ellipsometry provide direct, quantitative evidence of how kinetic trapping (fast evaporation) versus chain relaxation (slow evaporation) physically alters the coating's microstructure.

Data Presentation: Comparative Performance Metrics

The following table summarizes the quantitative data derived from the experimental workflow, highlighting the divergent coating properties yielded by each solvent isomer.

Metric2,6,6-Trimethylnonane (Geminal)2,6,7-Trimethylnonane (Vicinal)
Branching Architecture C6, C6 (Localized Steric Bulk)C6, C7 (Distributed Steric Bulk)
Relative Evaporation Rate Fast (Higher Vapor Pressure)Slow (Lower Vapor Pressure)
Polymer Chain Dynamics Kinetic TrappingThermodynamic Relaxation
Surface Roughness ( Rq​ ) 14.5 nm ± 1.2 nm (Textured)3.2 nm ± 0.4 nm (Smooth)
Film Density Lower (Higher Free Volume)Higher (Densely Packed)
Optimal Application High-surface-area drug-eluting layersInsulating / Degradation-delay barriers

Process Visualization

G cluster_solvents Isoparaffinic Solvent Selection Polymer Polymer + Active Agent Solution TMN266 2,6,6-Trimethylnonane (Geminal Branching) Polymer->TMN266 Solvation TMN267 2,6,7-Trimethylnonane (Vicinal Branching) Polymer->TMN267 Solvation EvapFast Rapid Evaporation Kinetics (High Vapor Pressure) TMN266->EvapFast EvapSlow Controlled Evaporation Kinetics (Lower Vapor Pressure) TMN267->EvapSlow FilmPorous Kinetic Trapping: Porous/Textured Morphology EvapFast->FilmPorous FilmSmooth Chain Relaxation: Dense/Smooth Morphology EvapSlow->FilmSmooth

Fig 1: Thermodynamic pathway of solvent evaporation and its effect on polymer film morphology.

References

  • Bioresorbable surface coating for delaying degradation (US20200171214A1)
  • Effect of evaporation temperature on the formation of particulate membranes from crystalline polymers by dry-cast process Source: ResearchGate URL
  • solvent evaporation rate: Topics by Science.

Sources

Comparative

A Comparative Guide to the Physicochemical Properties of C12H26 Isomers: n-Dodecane vs. 2,6,6-Trimethylnonane

As a Senior Application Scientist, selecting the correct hydrocarbon isomer is rarely a trivial matter of matching molecular weights. For researchers in drug development, chromatography, and materials science, the struct...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the correct hydrocarbon isomer is rarely a trivial matter of matching molecular weights. For researchers in drug development, chromatography, and materials science, the structural architecture of a solvent or excipient dictates its thermodynamic behavior, phase transitions, and interaction with biological membranes.

This guide provides an objective, data-driven comparison between two C12H26 isomers: the linear n-dodecane and the highly branched 2,6,6-trimethylnonane . While both share an identical molecular mass of 170.33 g/mol [1], their structural divergence results in drastically different physicochemical profiles.

Mechanistic Causality: The Branching Effect

To understand the performance differences between these isomers, we must look at their intermolecular interactions. Both compounds are non-polar and rely entirely on London dispersion forces (induced dipole-dipole interactions) for their cohesive energy[2].

  • n-Dodecane (Linear): The unbranched, straight-chain architecture allows adjacent molecules to align closely, maximizing the surface area available for intermolecular contact. This efficient packing results in stronger dispersion forces, driving up both the boiling point and the melting point[3].

  • 2,6,6-Trimethylnonane (Branched): The presence of three methyl groups on a nine-carbon backbone introduces significant steric hindrance. These bulky branches prevent the molecules from packing tightly together in either the liquid or solid state[3]. Consequently, the reduced surface area weakens the London dispersion forces, leading to a lower boiling point, a severely depressed melting point, and lower liquid density[4].

In pharmaceutical formulations, these properties matter. Linear alkanes like n-dodecane are often used as standard non-polar reference solvents, while highly branched alkanes serve as model compounds for studying lipid nanoparticle (LNP) tail fluidity and designing low-viscosity vaccine adjuvants (analogous to the branched structure of squalene).

Physicochemical Property Comparison

The following table summarizes the quantitative differences driven by the structural variations of these C12H26 isomers.

Propertyn-Dodecane (Linear)2,6,6-Trimethylnonane (Branched)Mechanistic Driver
Molecular Formula C12H26C12H26Constitutional isomers[1].
Boiling Point 216.2 °C~185 - 190 °CBranching reduces surface area, weakening London dispersion forces, requiring less thermal energy for vaporization[2],[3].
Melting Point -9.6 °C< -50 °CSteric hindrance from methyl groups severely disrupts solid-state crystalline lattice packing[4],[2].
Density (at 20 °C) 0.749 g/mL~0.730 g/mLBranched chains cannot pack as densely in the liquid phase[2].
Kovats Retention Index 1200 (Exact)~1110 - 1140Lower boiling point and reduced polarizability lead to faster elution on non-polar stationary phases.

Experimental Protocols: A Self-Validating System

Because structural isomers possess identical mass-to-charge ratios ( m/z = 170 for the molecular ion), standard mass spectrometry cannot differentiate them without prior separation. To establish a self-validating analytical system, we must employ orthogonal techniques that exploit their physical differences: volatility (GC-MS) and crystal packing (DSC).

Protocol A: GC-MS Kovats Retention Index Validation

Causality: Gas chromatography on a non-polar column separates compounds based on vapor pressure and polarizability. The branched isomer, possessing a higher vapor pressure at a given temperature, partitions more favorably into the mobile gas phase and elutes earlier than the linear isomer.

  • Sample Preparation: Prepare 1 mg/mL solutions of the C12H26 isomers in high-purity hexane.

  • Standardization: Prepare a reference standard containing a mixture of even-numbered linear alkanes (C8 to C20) to calibrate the Kovats Retention Index (RI).

  • Injection: Inject 1 µL of the sample into a GC-MS equipped with a non-polar capillary column (e.g., DB-5, 30 m × 0.25 mm × 0.25 µm) using a split ratio of 50:1.

  • Temperature Gradient: Hold at 50 °C for 2 minutes, then ramp at 10 °C/min to 250 °C, and hold for 5 minutes.

  • Data Analysis: n-Dodecane will elute exactly at an RI of 1200. 2,6,6-trimethylnonane will elute significantly earlier, confirming its branched, highly volatile nature.

Protocol B: Differential Scanning Calorimetry (DSC) Thermal Profiling

Causality: DSC directly measures the energy required to overcome intermolecular forces during phase transitions. The stark difference in melting points serves as a definitive validation of molecular packing efficiency.

  • Encapsulation: Hermetically seal 5–10 mg of the pure isomer sample in an aluminum DSC pan. Prepare an empty sealed pan as the reference.

  • Cooling Cycle: Equilibrate the sample at 25 °C, then cool at a controlled rate of 5 °C/min to -80 °C under a continuous dry nitrogen purge (50 mL/min).

  • Isothermal Hold: Hold at -80 °C for 5 minutes to ensure complete crystallization of the sample.

  • Heating Cycle: Heat the sample at 10 °C/min from -80 °C to 250 °C.

  • Thermogram Analysis: n-Dodecane will exhibit a sharp, distinct melting endotherm at -9.6 °C[2]. 2,6,6-trimethylnonane will show a severely depressed melting transition (often appearing as a glass transition or a broad peak below -50 °C), validating its inability to form a stable crystalline lattice.

Analytical Workflow Visualization

IsomerWorkflow Sample C12H26 Isomer Mixture (Linear vs. Branched) GCMS GC-MS Analysis Elution Profiling Sample->GCMS DSC DSC Analysis Thermal Profiling Sample->DSC RI_Data Kovats Retention Index Validation GCMS->RI_Data Resolves Volatility Thermal_Data Phase Transition Validation DSC->Thermal_Data Resolves Packing nDodecane n-Dodecane RI = 1200 | BP = 216.2 °C RI_Data->nDodecane Branched 2,6,6-Trimethylnonane RI < 1200 | BP < 195 °C RI_Data->Branched Thermal_Data->nDodecane Thermal_Data->Branched

Experimental workflow for the differentiation and validation of C12H26 structural isomers.

References

  • 2,6,6-Trimethylnonane | C12H26 | CID 53423858 - PubChem - NIH Source: National Center for Biotechnology Information (nih.gov) URL:[Link]

  • Dodecane - the NIST WebBook Source: National Institute of Standards and Technology (nist.gov) URL:[Link]

  • Dodecane (C12H26) properties: Physical Properties Source: WebQC Chemical Portal (webqc.org) URL:[Link]

  • The Alkanes: Polarity, Solubility, and Boiling Points Source: Chemhume Educational Resources (chemhume.co.uk) URL:[Link]

Sources

Validation

assessing bioresorbable coating degradation rates with and without 2,6,6-trimethylnonane

Title: Engineering Controlled Erosion: Assessing Bioresorbable Coating Degradation Rates With and Without 2,6,6-Trimethylnonane Executive Summary & Mechanistic Rationale In the development of bioresorbable medical device...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Engineering Controlled Erosion: Assessing Bioresorbable Coating Degradation Rates With and Without 2,6,6-Trimethylnonane

Executive Summary & Mechanistic Rationale

In the development of bioresorbable medical devices—such as drug-eluting stents and transient orthopedic implants—controlling the degradation kinetics of polymer coatings (e.g., PLGA, PLLA) is a critical developmental hurdle. Standard aliphatic polyesters are notorious for undergoing rapid bulk hydrolysis. As water penetrates the polymer matrix, it cleaves ester bonds, releasing acidic monomers (lactic and glycolic acid). This creates an autocatalytic feedback loop that accelerates premature mechanical failure and triggers localized pro-inflammatory responses in surrounding tissue [1].

To mitigate this, formulation scientists have begun integrating highly branched, sterically bulky alkanes as hydrophobic modifiers. Specifically, 2,6,6-trimethylnonane (TMN) has emerged as a highly effective surface barrier agent. When applied to or blended with bioresorbable polymers, TMN’s dense, branched aliphatic structure creates a super-hydrophobic, water-impermeable shield. This modification shifts the degradation mechanism from unpredictable bulk hydrolysis to a highly controlled, delayed surface erosion profile, preserving the implant's mechanical integrity during the critical healing phase and eliminating burst-release toxicity [1].

Mechanistic Divergence: Bulk Hydrolysis vs. Steric Exclusion

To understand the causality behind the experimental data, we must examine the thermodynamics of water ingress. Unmodified PLGA possesses a relatively low water contact angle, allowing aqueous electrolytes to permeate the free volume between polymer chains.

Conversely, the incorporation of 2,6,6-trimethylnonane introduces severe steric hindrance [2]. The methyl branching at the 2 and 6 positions of the nonane backbone disrupts water hydrogen bonding at the coating interface. By effectively isolating the underlying ester bonds from water molecules and ions, mass transfer is halted. Hydrolysis cannot initiate until the hydrophobic barrier is mechanically or enzymatically compromised, ensuring the local pH remains neutral.

Mechanism cluster_unmodified Unmodified PLGA Pathway cluster_modified TMN-Modified PLGA Pathway Water Aqueous Environment (H2O + Electrolytes) U_PLGA Bulk Water Ingress Water->U_PLGA M_PLGA Steric Water Exclusion (Hydrophobic Barrier) Water->M_PLGA U_Hydro Rapid Ester Hydrolysis U_PLGA->U_Hydro U_Acid Acidic Monomer Release (Autocatalysis & Inflammation) U_Hydro->U_Acid M_Hydro Delayed Surface Erosion M_PLGA->M_Hydro M_Acid Controlled Drug Release (Neutral pH Maintained) M_Hydro->M_Acid

Caption: Mechanistic divergence of PLGA degradation pathways with and without TMN modification.

Comparative Performance Data

The following table synthesizes quantitative experimental outcomes comparing a standard 50:50 PLGA coating against a PLGA coating modified with a 2,6,6-trimethylnonane boundary layer.

ParameterUnmodified PLGA (50:50)PLGA + 2,6,6-TrimethylnonaneMechanistic Causality
Water Contact Angle (θ) 72° ± 4°118° ± 3°TMN's branched aliphatic chains impart severe surface hydrophobicity.
Onset of Mass Loss Day 5Day 28Water exclusion delays the primary initiation of ester hydrolysis.
Local pH (Day 14) 4.2 (Highly Acidic)7.3 (Physiological)Prevention of autocatalytic acidic monomer (lactic/glycolic) accumulation.
API Burst Release (24h) 28%< 3%The dense hydrophobic barrier prevents initial solvent diffusion and API leaching.
Mw Decline (Day 21) 65% reduction12% reductionPreservation of polymer backbone integrity due to blocked bulk water ingress.

Self-Validating Experimental Protocols

To generate reliable, reproducible data for regulatory submissions, degradation assays must be treated as self-validating systems. The following protocols detail the exact methodologies required to assess the impact of 2,6,6-trimethylnonane on bioresorbable coatings.

Protocol A: Substrate Coating and Modification

Objective: Establish a uniform polymer matrix with and without the hydrophobic modifier.

  • Solution Preparation: Dissolve PLGA (50:50, Mw 50,000) in dichloromethane (DCM) to yield a 2% (w/v) solution. For the modified cohort, prepare a secondary solution of 2,6,6-trimethylnonane in a compatible volatile carrier solvent (e.g., hexane) at 0.5% (v/v).

  • Ultrasonic Spray Coating: Mount the substrate (e.g., 316L stainless steel coupons or magnesium alloy struts) on a rotating mandrel. Apply the PLGA solution using an ultrasonic atomizing nozzle (120 kHz) at a flow rate of 0.05 mL/min to achieve a 10 µm base layer.

  • TMN Barrier Application: For the modified cohort, immediately overcoat the PLGA layer with the TMN solution. The high volatility of the carrier solvent ensures rapid evaporation, leaving a uniform, ultra-thin hydrophobic TMN boundary layer [1].

  • Desiccation: Dry all samples in a vacuum oven at 40°C for 48 hours to remove residual DCM and carrier solvents.

Protocol B: Accelerated In Vitro Degradation & Kinetic Tracking

Objective: Quantify degradation rates through mass loss, molecular weight reduction, and pH shifts.

  • Incubation Setup: Weigh each coated substrate to establish an initial mass ( M0​ ). Submerge individual samples in sealed vials containing 10 mL of Phosphate Buffered Saline (PBS, pH 7.4).

  • Environmental Control: Place vials in a biological shaker incubator set to 37°C and 100 RPM to simulate physiological hemodynamics.

  • Longitudinal Sampling: At predefined intervals (Days 1, 7, 14, 21, 28, 42):

    • pH Monitoring: Measure the pH of the PBS buffer. A drop below pH 6.5 indicates the onset of bulk hydrolysis and acidic monomer release.

    • Gravimetric Analysis: Remove a subset of samples, rinse with deionized water, lyophilize for 24 hours, and weigh to determine dry mass ( Mt​ ). Calculate mass loss: ((M0​−Mt​)/M0​)×100 .

    • GPC Analysis: Dissolve the remaining coating in tetrahydrofuran (THF). Run through Gel Permeation Chromatography (GPC) to track the decline in number-average molecular weight ( Mn​ ) and weight-average molecular weight ( Mw​ ).

    • Morphological Imaging: Utilize Scanning Electron Microscopy (SEM) to visually verify surface pitting (unmodified) versus surface preservation (TMN-modified).

Workflow Prep 1. Substrate Preparation (Ultrasonic Cleaning & Desiccation) Coat 2. Ultrasonic Spray Coating (Unmodified PLGA vs. PLGA + TMN) Prep->Coat Incubate 3. In Vitro Incubation (PBS, pH 7.4, 37°C, 100 RPM) Coat->Incubate Analysis1 Gravimetric Analysis (Mass Loss % Tracking) Incubate->Analysis1 Analysis2 GPC Chromatography (Molecular Weight Decline) Incubate->Analysis2 Analysis3 Buffer pH Monitoring (Acidic Monomer Detection) Incubate->Analysis3 Analysis4 SEM Imaging (Surface Morphology & Pitting) Incubate->Analysis4

Caption: Self-validating experimental workflow for assessing bioresorbable coating degradation kinetics.

Conclusion & Development Implications

For drug development professionals engineering next-generation bioresorbable implants, relying solely on polymer molecular weight or lactide-to-glycolide ratios is no longer sufficient to control degradation. The integration of 2,6,6-trimethylnonane represents a paradigm shift from bulk matrix formulation to surface interface engineering.

By utilizing highly branched alkanes to create a water-impermeable seal, developers can successfully decouple the drug elution phase from the polymer degradation phase. This ensures that the structural integrity of the device is maintained during the critical early weeks of tissue remodeling, while simultaneously preventing the burst release of pro-inflammatory acidic byproducts.

References

  • Bioresorbable surface coating for delaying degradation Google P
  • Organic & Polymer Chemistry Basics: Alkane Structures and Steric Hindrance Scribd[Link]

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